3-Phenylprop-2-EN-1-imine

• CAS: 61355-23-5

Core Science & Biosynthesis

Crystal structure analysis of 3-Phenylprop-2-EN-1-imine complexes

An In-depth Technical Guide to the Crystal Structure Analysis of 3-Phenylprop-2-en-1-imine Complexes

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

Foreword: Unveiling the Architectural Blueprint of Bioactive Scaffolds

The imine or Schiff base moiety, characterized by the C=N double bond, represents a cornerstone in the architecture of coordination chemistry and medicinal drug design.[1][2] Complexes derived from 3-phenylprop-2-en-1-imine, a scaffold originating from cinnamaldehyde, are of particular interest.[3] Cinnamaldehyde and its derivatives are recognized for their significant biological activities, including antimicrobial and anticancer properties.[3][4][5] The formation of metal complexes with these Schiff base ligands can enhance their therapeutic potential, a phenomenon often attributed to the resulting three-dimensional structure, electronic properties, and stability of the molecule.[6][7]

Understanding the precise atomic arrangement, bond lengths, angles, and intermolecular interactions of these complexes is paramount for establishing robust Structure-Activity Relationships (SAR). This is where single-crystal X-ray diffraction (SCXRD) becomes an indispensable tool.[8] It provides the definitive, high-resolution structural blueprint necessary for rational drug design, allowing scientists to visualize how a molecule might interact with a biological target.

This guide is structured to provide not just a set of protocols, but a logical, field-tested workflow for the comprehensive crystal structure analysis of 3-phenylprop-2-en-1-imine complexes. We will delve into the causality behind experimental choices, ensuring that each step is a self-validating component of the overall analytical process. Our journey will span from the initial synthesis to the final, refined crystal structure and its computational interrogation.

Part 1: Synthesis and Crystallization—The Genesis of Analytically Viable Crystals

The foundation of any crystallographic study is the synthesis of a pure, crystalline material. The synthesis of 3-phenylprop-2-en-1-imine and its subsequent complexation is a well-established yet nuanced process.

Ligand Synthesis: A Controlled Condensation

The synthesis of the Schiff base ligand is typically achieved through the condensation reaction of cinnamaldehyde (3-phenylprop-2-enal) with a primary amine.[9][10] The choice of the amine is critical as it dictates the coordination sites and ultimate geometry of the metal complex.

Experimental Protocol: Synthesis of a 3-Phenylprop-2-en-1-imine Derivative

• Reactant Preparation: Dissolve one molar equivalent of cinnamaldehyde in absolute ethanol. In a separate flask, dissolve one molar equivalent of the chosen primary amine (e.g., a substituted aniline or an aliphatic amine) in the same solvent.[11]

  • Causality Note: Ethanol is a common solvent due to its ability to dissolve a wide range of organic reactants and its relatively low boiling point, which facilitates removal post-reaction. The use of absolute ethanol minimizes water content, which could otherwise lead to competing hydrolysis of the imine bond.[1]

• Reaction: Add the amine solution dropwise to the cinnamaldehyde solution while stirring at room temperature. A catalytic amount of an acid (e.g., glacial acetic acid) can be added to protonate the carbonyl oxygen, thereby activating the carbonyl carbon for nucleophilic attack by the amine.[9]

• Reflux: Reflux the mixture for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[11]

  • Expertise Insight: Refluxing provides the necessary activation energy for the dehydration step of imine formation. The reaction is reversible, but the removal of water drives it towards the product.

• Isolation and Purification: Upon completion, cool the reaction mixture to room temperature and then in an ice bath to precipitate the product. The resulting solid is filtered, washed with cold ethanol to remove unreacted starting materials, and dried in vacuo.[11][12] Recrystallization from a suitable solvent system (e.g., ethanol/water, acetone/hexanes) is often necessary to achieve high purity.[13]

Metal Complexation and Crystallization

The purified Schiff base ligand is then used to form metal complexes. The choice of metal salt (e.g., acetates, chlorides, nitrates of Cu(II), Ni(II), Co(II), Zn(II)) will influence the coordination geometry and solubility.[6][14]

Experimental Protocol: Synthesis and Crystallization of a Metal Complex

• Complexation: Dissolve the synthesized ligand in a suitable solvent (e.g., ethanol, methanol, or a mixture like methanol/chloroform).[13] In a separate vessel, dissolve the metal salt (in a 1:2 metal-to-ligand molar ratio for a typical octahedral or tetrahedral complex) in the same or a miscible solvent.[14]

• Reaction: Slowly add the metal salt solution to the ligand solution with constant stirring. The formation of the complex is often indicated by a color change. The mixture may be gently heated or stirred at room temperature for several hours.

• Crystal Growth: The ultimate goal is to obtain single crystals suitable for SCXRD. This is more of an art than a science, requiring patience and systematic variation of conditions.

  • Slow Evaporation: Filter the reaction mixture to remove any particulate matter and leave the clear solution in a loosely covered vial in a vibration-free environment. The slow evaporation of the solvent will gradually increase the concentration, promoting the formation of well-ordered crystals.[11]

  • Solvent Diffusion: This technique is ideal for compounds that are highly soluble in one solvent but poorly soluble in another. Dissolve the complex in the "good" solvent and carefully layer the "poor" solvent on top. Diffusion at the interface will slowly induce crystallization. A common combination is using an acetone or chloroform solution of the compound and layering it with hexanes or ether.[11]

Caption: Workflow from ligand synthesis to single crystal growth.

Part 2: The Core Analysis—Single-Crystal X-ray Diffraction

SCXRD is the definitive method for determining the three-dimensional structure of a crystalline solid. The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

Data Collection

A suitable crystal (typically 0.1-0.5 mm in size, with sharp edges and no visible fractures) is mounted on a diffractometer.[12] The crystal is cooled, usually to 100 K, to minimize thermal vibrations of the atoms, which results in a sharper diffraction pattern and higher quality data. The diffractometer rotates the crystal through a series of orientations while it is exposed to a monochromatic X-ray beam. The positions and intensities of the diffracted X-ray spots are recorded by a detector.

Structure Solution and Refinement

The collected diffraction data (a set of reflections with corresponding intensities) are then processed to determine the crystal's unit cell parameters and space group.

• Structure Solution: The primary challenge is to solve the "phase problem." While we can measure the intensities of the diffracted waves, their phases are lost. Computational methods, such as Direct Methods or Patterson methods, are used to generate an initial electron density map from which a preliminary structural model can be built.[12]

• Structure Refinement: This is an iterative process of adjusting the atomic positions, thermal parameters, and occupancies of the model to achieve the best possible fit between the calculated diffraction pattern (from the model) and the experimentally observed diffraction pattern. This is typically done using a least-squares minimization algorithm.[12]

Trustworthiness through Self-Validation: The quality of a refined crystal structure is assessed by several key metrics:

• R-factors (R1, wR2): These are residual factors that quantify the agreement between the observed and calculated structure factors. Lower values indicate a better fit. Typically, an R1 value below 5% (0.05) is considered very good for small molecules.

• Goodness-of-Fit (GooF): This value should be close to 1.0 for a well-refined structure.

• Residual Electron Density: The final difference electron density map should be relatively flat, with no significant peaks or troughs, indicating that all atoms have been correctly located and modeled.

Data Presentation

The final output of a successful crystal structure analysis is a wealth of quantitative data. This data should be presented clearly for easy interpretation and comparison.

Table 1: Example Crystallographic Data for a Hypothetical Complex

Parameter	Value	Causality and Significance
Chemical Formula	C₂₅H₂₂N₂O₂Zn	Defines the atomic composition of the asymmetric unit.
Formula Weight	463.83 g/mol	Used in the calculation of density and other physical properties.
Crystal System	Monoclinic	Describes the basic symmetry of the unit cell.[11]
Space Group	P2₁/c	Provides detailed information about the symmetry operations within the unit cell.[15]
a, b, c (Å)	10.123(4), 15.456(6), 12.876(5)	The dimensions of the unit cell.
α, β, γ (°)	90, 109.45(2), 90	The angles between the unit cell axes.
Volume (ų)	1902.1(1)	The volume of the unit cell.
Z	4	The number of formula units in the unit cell.
R1, wR2 [I > 2σ(I)]	0.035, 0.089	Measures of the agreement between the model and the data. Lower is better.
Goodness-of-Fit (GooF)	1.05	Should be close to 1 for a good refinement.

Part 3: A Multi-faceted Approach—Spectroscopic and Computational Corroboration

While SCXRD provides the ultimate structural answer, it is part of a larger analytical narrative. Other techniques are essential for validating the synthesis and providing deeper electronic insights.

Spectroscopic Validation

Before attempting the time-consuming process of crystallization, it is crucial to confirm the identity and purity of the synthesized ligand and complex using spectroscopic methods.[4][16]

• FT-IR Spectroscopy: The most telling feature in the IR spectrum is the appearance of a strong absorption band typically in the range of 1600-1640 cm⁻¹, which is characteristic of the C=N (imine) stretching vibration.[11] The disappearance of the C=O stretch from the aldehyde and the N-H stretches from the primary amine provides strong evidence for the successful formation of the Schiff base.

• NMR Spectroscopy (¹H and ¹³C): For diamagnetic complexes (e.g., Zn(II)), NMR is highly informative. In the ¹H NMR spectrum, the appearance of a singlet for the iminic proton (HC=N), typically downfield (δ 8.0-9.0 ppm), is a key diagnostic peak.[11] Changes in the chemical shifts of the ligand's protons upon complexation can provide insights into the coordination environment.

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• 16. (PDF) PREPARATION AND CHARACTERIZATIONS OF (2E)-1-(4-{(E)- [(3,4,5-TRIMETHOXY PHENYL) METHYLIDENE]AMINO}PHENYL)- 3-PHENYLPROP-2-EN-1-ONE [academia.edu]

Protocols & Analytical Methods

Application Notes and Protocols for the Reductive Amination of 3-Phenylprop-2-en-1-imine

Introduction: The Strategic Importance of Cinnamylamines

In the landscape of modern organic synthesis, the construction of carbon-nitrogen bonds remains a cornerstone of molecular architecture, particularly in the development of pharmaceuticals and fine chemicals. Among the myriad of amine scaffolds, N-substituted cinnamylamines represent a class of compounds with significant synthetic utility and biological relevance. Their structural motif, characterized by an allylic amine coupled with a phenyl group, serves as a key building block for more complex molecular targets. The reductive amination of 3-phenylprop-2-en-1-imine, derived from the readily available cinnamaldehyde, offers a direct and efficient pathway to these valuable molecules. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the theoretical underpinnings and practical execution of this important transformation. We will delve into the mechanistic nuances, explore key procedural variables, and present detailed, validated protocols for the successful synthesis and purification of N-substituted cinnamylamines.

Mechanistic Insights: A Tale of Two Reductions

The reductive amination of an α,β-unsaturated aldehyde like cinnamaldehyde is a two-stage process: the formation of the 3-phenylprop-2-en-1-imine (a Schiff base), followed by the reduction of the imine to the corresponding amine.[1] The critical challenge and the key to a successful synthesis lies in the chemoselective reduction of the carbon-nitrogen double bond (C=N) while preserving the integrity of the carbon-carbon double bond (C=C) within the cinnamyl backbone.

Part 1: Imine Formation

The initial step involves the condensation reaction between cinnamaldehyde and a primary amine. This reaction is typically acid-catalyzed and proceeds through a hemiaminal intermediate, which then dehydrates to form the imine.[2] The equilibrium of this reaction can be shifted towards the product by removing the water formed, often through the use of a dehydrating agent or azeotropic distillation. However, for many substrates, the imine can be formed in situ and immediately used in the subsequent reduction step without isolation.[3]

Part-2: The Critical Reduction Step

The choice of reducing agent is paramount to the success of this reaction. Potent reducing agents, such as lithium aluminum hydride (LiAlH₄), are generally unsuitable as they will indiscriminately reduce both the imine and the conjugated alkene. Milder, more selective hydride donors are required to achieve the desired 1,2-reduction of the imine. Sodium borohydride (NaBH₄) and its derivatives, such as sodium triacetoxyborohydride (NaBH(OAc)₃), are the reagents of choice for this transformation due to their enhanced selectivity.[3][4] Sodium triacetoxyborohydride is particularly mild and tolerant of a wide range of functional groups, making it a highly reliable option.[5]

The mechanism of reduction involves the nucleophilic attack of a hydride ion (H⁻) from the borohydride reagent onto the electrophilic carbon of the imine. This is followed by a protonation step, typically during aqueous workup, to yield the final secondary amine.[6]

Visualizing the Pathway: Reaction Mechanism

To better illustrate the transformation, the following diagram outlines the key steps in the reductive amination of cinnamaldehyde.

Caption: Reaction mechanism for the two-part reductive amination.

Experimental Protocols: A Step-by-Step Guide

This section provides two detailed protocols for the synthesis of N-substituted cinnamylamines. Protocol A outlines a one-pot procedure using the robust sodium triacetoxyborohydride, while Protocol B describes a two-step approach with sodium borohydride, which can be advantageous in certain situations.

Protocol A: One-Pot Reductive Amination using Sodium Triacetoxyborohydride

This method is highly efficient and suitable for a broad range of primary amines.

Materials:

• Cinnamaldehyde (98%)

• Primary amine (e.g., Benzylamine, Cyclohexylamine, Aniline)

• Sodium triacetoxyborohydride (NaBH(OAc)₃)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

• Eluent for chromatography (e.g., Hexane/Ethyl Acetate mixture)

Procedure:

• Reaction Setup: To a clean, dry round-bottom flask under a nitrogen or argon atmosphere, add cinnamaldehyde (1.0 eq.). Dissolve the aldehyde in anhydrous dichloromethane (DCM) to a concentration of approximately 0.2 M.

• Amine Addition: Add the primary amine (1.0-1.2 eq.) to the stirred solution at room temperature.

• Imine Formation: Allow the mixture to stir for 30-60 minutes to facilitate the formation of the imine. The progress of imine formation can be monitored by Thin Layer Chromatography (TLC).

• Addition of Reducing Agent: To the stirred solution, add sodium triacetoxyborohydride (1.2-1.5 eq.) portion-wise over 10-15 minutes. A slight exotherm may be observed.

• Reaction: Continue stirring the reaction mixture at room temperature for 2-12 hours. Monitor the reaction progress by TLC until the starting materials are consumed.

• Workup: Carefully quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution. Transfer the mixture to a separatory funnel and extract the aqueous layer with DCM (2 x 20 mL).

• Washing: Combine the organic layers and wash with brine (1 x 30 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-substituted cinnamylamine.

Protocol B: Two-Step Reductive Amination using Sodium Borohydride

This protocol involves the initial formation of the imine followed by its reduction and can be beneficial when dealing with less reactive amines or to minimize side reactions.[3]

Materials:

• Cinnamaldehyde (98%)

• Primary amine

• Methanol (MeOH)

• Sodium borohydride (NaBH₄)

• Dichloromethane (DCM)

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

• Standard laboratory glassware as listed in Protocol A

Procedure:

• Imine Synthesis: In a round-bottom flask, dissolve cinnamaldehyde (1.0 eq.) and the primary amine (1.0 eq.) in methanol (to a concentration of ~0.5 M). Stir the solution at room temperature for 1-3 hours. Monitor the formation of the imine by TLC.

• Reduction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add sodium borohydride (1.5 eq.) in small portions to the stirred solution, maintaining the temperature below 10 °C.

• Reaction Completion: After the addition is complete, allow the reaction to warm to room temperature and stir for an additional 1-2 hours, or until TLC analysis indicates the complete consumption of the imine.

• Quenching and Solvent Removal: Quench the reaction by the careful addition of deionized water. Remove the methanol under reduced pressure.

• Extraction: Extract the aqueous residue with DCM (3 x 25 mL).

• Washing and Drying: Combine the organic extracts, wash with brine, and dry over anhydrous Na₂SO₄.

• Concentration and Purification: Filter the drying agent and concentrate the filtrate in vacuo. Purify the resulting crude product by flash column chromatography as described in Protocol A.

Data Presentation: A Comparative Overview

The choice of reducing agent and reaction conditions can significantly impact the yield and purity of the final product. The following table summarizes typical reaction parameters and expected outcomes for the reductive amination of cinnamaldehyde with various primary amines.

Amine	Reducing Agent	Solvent	Temperature (°C)	Time (h)	Typical Yield (%)
Benzylamine	NaBH(OAc)₃	DCM	Room Temp	2-4	85-95
Cyclohexylamine	NaBH(OAc)₃	DCM	Room Temp	3-6	80-90
Aniline	NaBH(OAc)₃	DCM	Room Temp	6-12	75-85
Benzylamine	NaBH₄	MeOH	0 to Room Temp	2-3	80-90
Cyclohexylamine	NaBH₄	MeOH	0 to Room Temp	3-5	75-85

Experimental Workflow Visualization

The following diagram illustrates the general workflow for the synthesis and purification of N-substituted cinnamylamines.

Caption: General experimental workflow for reductive amination.

Trustworthiness and Self-Validation

The protocols described herein are designed to be self-validating through rigorous in-process monitoring and final product characterization.

• Reaction Monitoring: The progress of both the imine formation and the reduction steps should be closely monitored by Thin Layer Chromatography (TLC). This allows for the determination of the reaction endpoint and can help diagnose any issues, such as incomplete conversion or the formation of side products.

• Product Characterization: The identity and purity of the final N-substituted cinnamylamine should be confirmed by standard analytical techniques, including:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure and the preservation of the C=C double bond.

  • Mass Spectrometry (MS): To verify the molecular weight of the product.

  • Infrared (IR) Spectroscopy: To observe the disappearance of the C=O stretch from the starting aldehyde and the C=N stretch of the imine, and the appearance of N-H stretching bands (for secondary amines).

By adhering to these analytical practices, researchers can ensure the reliability and reproducibility of their results.

Conclusion: A Versatile Tool for Amine Synthesis

The reductive amination of 3-phenylprop-2-en-1-imine is a powerful and versatile method for the synthesis of N-substituted cinnamylamines. The selection of a mild and selective reducing agent, such as sodium triacetoxyborohydride or sodium borohydride, is crucial for achieving high yields while preserving the synthetically valuable carbon-carbon double bond. The detailed protocols and mechanistic insights provided in this application note are intended to empower researchers to confidently and successfully employ this important transformation in their synthetic endeavors.

References

• Reductive Amination. Chemistry LibreTexts. [Link]

• Abdel-Magid, A. F.; Carson, K. G.; Harris, B. D.; Maryanoff, C. A.; Shah, R. D. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures. J. Org. Chem.1996 , 61 (11), 3849–3862. [Link]

• Reductive amination. Wikipedia. [Link]

• Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. [Link]

• Sodium Borohydride (NaBH4) Reduction Reaction Mechanism. YouTube. [Link]

• Reductive Amination, and How It Works. Master Organic Chemistry. [Link]

• One-Pot Metal-Free Synthesis of Diarylamines from Aromatic Aldehydes and Anilines. National Institutes of Health. [Link]

• Facile Synthesis of Secondary Amines through One-Pot Reductive Amination of Aromatic Aldehydes in [Et3NH][HSO4] using Sodium Borohydride. SciSpace. [Link]

• Reductive amination of aldehydes and ketones by NaBH4 using carbon-based solid acid (CBSA) as catalyst. Taylor & Francis Online. [Link]

• One-pot protocol for the reductive amination of aldehydes using thiamine hydrochloride as a green catalyst under solvent-free condition. ResearchGate. [Link]

• Amine synthesis by imine reduction. Organic Chemistry Portal. [Link]

• Use of Sodium Triacetoxyborohydride in Reductive Amination of Ketones and Aldehydes. ResearchGate. [Link]

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• 6. m.youtube.com [m.youtube.com]

Application Notes & Protocols: 3-Phenylprop-2-en-1-imine as a Versatile Ligand in Coordination Chemistry

Abstract

This document provides a comprehensive guide for researchers, chemists, and drug development professionals on the utilization of 3-Phenylprop-2-en-1-imine and its derivatives as ligands in coordination chemistry. 3-Phenylprop-2-en-1-imine, a Schiff base derived from cinnamaldehyde, offers a synthetically accessible and electronically tunable platform for developing novel metal complexes.[1][2] Its unique structure, featuring an imine nitrogen donor and an extended π-system, makes it a compelling candidate for applications ranging from catalysis to medicinal chemistry.[3][4] We present detailed, field-tested protocols for the synthesis of the ligand and its metal complexes, thorough characterization methodologies, and an exploration of its key applications, underpinned by mechanistic insights.

Introduction: The Scientific Merit of 3-Phenylprop-2-en-1-imine Ligands

Schiff bases, compounds containing an azomethine or imine group (-C=N-), are foundational pillars in coordination chemistry, celebrated for their straightforward synthesis and structural versatility.[1][5][6] 3-Phenylprop-2-en-1-imine, formed from the condensation of cinnamaldehyde and a primary amine, belongs to this esteemed class.

The scientific interest in this ligand stems from several key features:

• Ease of Synthesis: The ligand is typically formed through a simple one-step condensation reaction, allowing for high yields and the easy introduction of diverse functionalities by varying the amine precursor.[7]

• Tunable Electronic Properties: The electronic environment of the coordinating nitrogen atom can be precisely modified by selecting different amine precursors, thereby influencing the stability and reactivity of the resulting metal complex.

• Extended Conjugation: The phenyl ring and the ethylenic bridge create a conjugated π-system that can participate in electronic delocalization within the metal complex, impacting its spectroscopic and electrochemical properties.

• Diverse Coordination Chemistry: The imine nitrogen acts as a primary coordination site (a Lewis base), readily forming stable complexes with a wide array of transition metal ions.[1][3]

These attributes have led to the exploration of 3-Phenylprop-2-en-1-imine-based metal complexes in various fields, including the development of novel antimicrobial agents, anticancer therapeutics, and advanced catalytic systems.[1][6][8][9]

Synthesis and Complexation: From Precursors to Functional Complexes

The following protocols are designed to be robust and reproducible. The causality behind each step is explained to empower researchers to adapt these methods to their specific molecular targets.

Protocol 1: Synthesis of the 3-Phenylprop-2-en-1-imine Ligand

This protocol describes a general method for the acid-catalyzed condensation of cinnamaldehyde with a primary amine.

Rationale: The reaction is a classic nucleophilic addition-elimination. The primary amine acts as the nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. An acid catalyst is employed to protonate the carbonyl oxygen, increasing the electrophilicity of the carbonyl carbon and facilitating the subsequent dehydration step to form the stable imine C=N double bond.[7]

Materials:

• Cinnamaldehyde (1.0 eq)

• Primary Amine (e.g., ethanolamine, aniline, amino acid) (1.0 eq)

• Absolute Ethanol (as solvent)

• Glacial Acetic Acid (as catalyst)

Procedure:

• Dissolve cinnamaldehyde (1.0 eq) in a minimal amount of absolute ethanol in a round-bottom flask equipped with a magnetic stirrer and reflux condenser.

• In a separate beaker, dissolve the chosen primary amine (1.0 eq) in absolute ethanol.

• Add the amine solution to the cinnamaldehyde solution dropwise while stirring.

• Add 3-4 drops of glacial acetic acid to the reaction mixture to catalyze the reaction.

• Heat the mixture to reflux (typically 70-80°C) and maintain for 2-4 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, remove the flask from the heat source and allow it to cool to room temperature.

• Further cool the flask in an ice bath to promote crystallization of the Schiff base product.[10]

• Collect the resulting crystals by vacuum filtration, washing with a small amount of cold ethanol to remove unreacted starting materials.

• Dry the product in a desiccator. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or methanol.

Protocol 2: General Synthesis of a Metal(II) Complex

This protocol outlines the direct reaction of the synthesized ligand with a metal salt to form the coordination complex.

Rationale: The lone pair of electrons on the imine nitrogen atom is readily donated to a vacant orbital of a transition metal ion (a Lewis acid), forming a coordinate covalent bond. The reaction is typically performed in a 2:1 ligand-to-metal molar ratio for bidentate ligands or as determined by the desired coordination geometry.[5][11] Using an organic solvent is preferred to avoid potential hydrolysis of the imine bond.[12]

Materials:

• Synthesized 3-Phenylprop-2-en-1-imine Ligand (2.0 eq)

• Metal(II) Salt (e.g., CuCl₂, Ni(OAc)₂, Co(NO₃)₂) (1.0 eq)

• Methanol or Ethanol

Procedure:

• Dissolve the Schiff base ligand (2.0 eq) in methanol in a round-bottom flask and stir until fully dissolved. Gentle heating may be applied if necessary.

• In a separate beaker, dissolve the metal(II) salt (1.0 eq) in a minimal amount of methanol.

• Add the metal salt solution dropwise to the stirring ligand solution over 15-20 minutes. A color change or precipitation is often observed upon addition, indicating complex formation.

• Stir the resulting mixture at room temperature for 24 hours to ensure the reaction goes to completion.[5]

• Collect the precipitated metal complex by vacuum filtration.

• Wash the solid product with small portions of cold methanol to remove any unreacted ligand or metal salt.

• Dry the complex under vacuum.

Essential Characterization: Validating Synthesis and Structure

A multi-technique approach is crucial for unambiguously confirming the identity and structure of the synthesized ligand and its metal complexes.

Technique	Purpose & Key Observations
FT-IR Spectroscopy	Primary validation of ligand formation and coordination. Look for the appearance of a strong absorption band around 1600-1650 cm⁻¹ , characteristic of the C=N (imine) stretch. Upon coordination to a metal ion, this band typically shifts to a lower frequency (by 10-50 cm⁻¹), indicating the donation of electron density from the nitrogen to the metal center.
¹H NMR Spectroscopy	Structural confirmation of the organic ligand. The most diagnostic signal is the azomethine proton (-CH=N-) , which typically appears as a singlet in the δ 8.0-9.0 ppm region. Other signals from the phenyl and ethylenic protons confirm the backbone structure.[11]
UV-Visible Spectroscopy	Investigating electronic transitions. The free ligand will show intense bands in the UV region corresponding to π→π* and n→π* transitions. Upon complexation, new bands may appear in the visible region due to d-d transitions of the metal ion, providing insights into the coordination geometry (e.g., octahedral, tetrahedral).[11]
Elemental Analysis (CHN)	Confirmation of empirical formula. The experimentally determined percentages of Carbon, Hydrogen, and Nitrogen should be in close agreement (typically within ±0.4%) with the calculated values for the proposed molecular formula of the ligand and the complex.[11]
Mass Spectrometry	Determination of molecular weight. Provides the molecular ion peak [M]⁺ corresponding to the mass of the synthesized compound, confirming its molecular formula.

Applications and Mechanistic Insights

The coordination of 3-Phenylprop-2-en-1-imine to metal centers can unlock or enhance a range of functional properties, particularly in the biomedical field.

Application Focus: Antimicrobial and Anticancer Agents

A significant body of research demonstrates that many Schiff base metal complexes exhibit greater biological activity than the free ligands.[6][9][13][14] This enhancement is often explained by Tweedy's Chelation Theory .

Mechanism of Action:

• Chelation & Lipophilicity: Upon chelation, the polarity of the central metal ion is reduced due to partial sharing of its positive charge with the donor nitrogen atom.[11]

• Increased Membrane Permeability: This charge delocalization increases the lipophilic nature of the entire complex. Enhanced lipophilicity allows the complex to more easily penetrate the lipid layers of microbial cell membranes.[11]

• Disruption of Cellular Processes: Once inside the cell, the metal ion can interfere with vital cellular processes. For example, it can block the active sites of enzymes or bind to DNA, disrupting replication and leading to cell death.

This targeted delivery mechanism makes these complexes promising candidates for the development of new therapeutic agents to combat drug-resistant pathogens and cancer cells.[15]

Concluding Remarks for the Advanced Researcher

3-Phenylprop-2-en-1-imine is more than just a simple ligand; it is a versatile molecular scaffold. By judiciously selecting the primary amine precursor and the metal center, researchers can fine-tune the steric and electronic properties of the resulting complexes to achieve specific functional outcomes. The protocols and insights provided herein serve as a robust starting point for innovation in catalysis, materials science, and the development of next-generation metallodrugs.

References

• Synthesis, Characterization, and Reactivity of Schiff Base Transition Metal Complexes. Digital Works. [Link]

• SYNTHESIS OF SCHIFF BASE METAL COMPLEXES: A CONCISE REVIEW. (2020). Bibliomed. [Link]

• Synthesis of some new substituted imines from aldehydes and ketones derived from quinolinic acid. (2021). Redalyc. [Link]

• Prep and characterization of a phenylprop-2-en-1-one compound. (2016). World Journal of Pharmacy and Pharmaceutical Sciences. [Link]

• Schiff Base Synthesis Experiment. IONiC / VIPEr. [Link]

• Imines - Properties, Formation, Reactions, and Mechanisms. (2022). Master Organic Chemistry. [Link]

• “SYNTHESIS AND STUDY OF SCHIFF BASE LIGANDS”. (2014). IOSR Journal of Applied Chemistry. [Link]

• Schiff Bases and their Copper(II) Complexes Derived from Cinnamaldehyde and Different Hydrazides. (2020). Borneo Journal of Sciences and Technology. [Link]

• Cinnamaldehyde Schiff Base Derivatives: A Short Review. (2017). International Journal of ChemTech Research. [Link]

• Design of cinnamaldehyde amino acid Schiff base compounds based on the quantitative structure–activity relationship. (2017). RSC Advances. [Link]

• (PDF) Cinnamaldehyde Schiff Base Derivatives: A Short Review. (2017). ResearchGate. [Link]

• Synthesis and Characterization of Some Cinnamaldehyde Schiff Base Complexes. (2011). National Journal of Chemistry. [Link]

• 3-Phenylprop-2-en-1-amine. PubChem. [Link]

• Biological Applications of Schiff base Metal Complexes-A Review. (2019). International Journal of Research and Analytical Reviews. [Link]

• Coordination study of a new class of imine imidazol-2-imine ligands to titanium(IV) and palladium(II). (2010). Dalton Transactions. [Link]

• SYNTHESIS OF SCHIFF BASE METAL COMPLEXES: A CONCISE REVIEW. (2020). ResearchGate. [Link]

• Synthesis, Characterization and Bioactivity of selected Metal Complexes with Imine ligands. (2020). Technologica Acta. [Link]

• Biological applications of Schiff bases: An overview. (2022). GSC Biological and Pharmaceutical Sciences. [Link]

• Biological applications of Schiff base metal complexes. (2022). ResearchGate. [Link]

• Pharmaceutical Applications of Metal Complexes and Derived Materials. (2024). MDPI. [Link]

• Ligand Design & Coordination Chemistry. The Finze Group. [Link]

• Imine synthesis by oxidation, condensation, hydroamination or rearrangement. Organic Chemistry Portal. [Link]

• Acyclic and cyclic imines and their metal complexes: recent progress in biomaterials and corrosion applications. (2021). RSC Publishing. [Link]

• Advanced and Biomedical Applications of Schiff-Base Ligands and Their Metal Complexes: A Review. (2022). MDPI. [Link]

• Metal Complexes with Schiff Bases: Data Collection and Recent Studies on Biological Activities. (2022). Molecules. [Link]

Sources

• 1. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
• 2. researchgate.net [researchgate.net]
• 3. iosrjournals.org [iosrjournals.org]
• 4. gsconlinepress.com [gsconlinepress.com]
• 5. arches.union.edu:443 [arches.union.edu:443]
• 6. ijrar.com [ijrar.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. alfachemic.com [alfachemic.com]
• 9. Metal Complexes with Schiff Bases: Data Collection and Recent Studies on Biological Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ionicviper.org [ionicviper.org]
• 11. bendola.com [bendola.com]
• 12. BiblioMed.org - Fulltext article Viewer [bibliomed.org]
• 13. Design of cinnamaldehyde amino acid Schiff base compounds based on the quantitative structure–activity relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Pharmaceutical Applications of Metal Complexes and Derived Materials [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Stabilizing 3-Phenylprop-2-EN-1-imine in Aqueous Media

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide provides in-depth technical assistance, troubleshooting protocols, and frequently asked questions (FAQs) concerning the prevention of hydrolysis of 3-Phenylprop-2-EN-1-imine and related Schiff bases in aqueous environments. Our focus is on providing not just procedural steps, but the scientific rationale behind them to ensure the integrity and success of your experiments.

Introduction to the Challenge: The Instability of the Imine Bond

3-Phenylprop-2-EN-1-imine, an imine derived from cinnamaldehyde, possesses a C=N double bond that is susceptible to hydrolysis, reverting to its parent aldehyde and amine in the presence of water. This reversible reaction can be a significant hurdle in experimental setups, especially in biological assays or drug delivery systems that necessitate an aqueous environment. The stability of this imine is critically dependent on factors such as pH, temperature, and the composition of the aqueous medium. Understanding and controlling these variables is paramount to maintaining the compound's integrity.

Frequently Asked Questions (FAQs)

Q1: Why is my 3-Phenylprop-2-EN-1-imine degrading in my aqueous buffer?

A1: The most common reason for the degradation of 3-Phenylprop-2-EN-1-imine in aqueous buffers is hydrolysis. The imine bond is in equilibrium with its starting materials, cinnamaldehyde and the corresponding amine. In the presence of water, this equilibrium can shift towards the starting materials. This process is often accelerated by acidic conditions.

Q2: What is the optimal pH for maintaining the stability of 3-Phenylprop-2-EN-1-imine?

A2: Generally, neutral to slightly alkaline conditions (pH 7.0 - 8.5) are recommended to minimize the rate of hydrolysis. The hydrolysis of imines is typically acid-catalyzed, with the maximum rate of hydrolysis often observed in the mildly acidic range of pH 4-5. At very low pH, the amine starting material can become fully protonated, which also slows the reverse reaction (hydrolysis). However, for practical stability, avoiding the acidic range is key.

Q3: Can I store solutions of 3-Phenylprop-2-EN-1-imine?

A3: Long-term storage of 3-Phenylprop-2-EN-1-imine in aqueous solutions is generally not recommended due to the risk of hydrolysis. If storage is necessary, it should be done at low temperatures (2-8 °C) in a well-buffered solution at a pH of 7.5 or higher. For longer-term storage, consider preparing stock solutions in an anhydrous organic solvent like ethanol or DMSO and diluting into your aqueous medium immediately before use.

Q4: How does temperature affect the stability of the imine?

A4: Like most chemical reactions, the rate of hydrolysis increases with temperature. Therefore, conducting experiments at the lowest feasible temperature can help to preserve the imine. If your experimental protocol allows, running reactions on ice or in a temperature-controlled chamber can significantly reduce the rate of degradation.

Q5: Are there any additives that can help stabilize my imine in an aqueous solution?

A5: Yes, certain additives can enhance stability. The use of cyclodextrins can protect the imine from hydrolysis by encapsulating the hydrophobic part of the molecule within its cavity, thereby shielding the imine bond from water. Additionally, using co-solvents such as ethanol or DMSO can reduce the concentration of water and may help to stabilize the imine, although the effect can be complex and should be empirically tested.

Troubleshooting Guide: Preventing Hydrolysis of 3-Phenylprop-2-EN-1-imine

This guide provides a systematic approach to troubleshooting and preventing the hydrolysis of 3-Phenylprop-2-EN-1-imine in your experiments.

Issue 1: Rapid Loss of Imine Compound Upon Dissolution in Aqueous Buffer

Underlying Cause: The pH of your buffer is likely too acidic, leading to rapid, acid-catalyzed hydrolysis.

Troubleshooting Workflow:

Caption: Workflow for addressing rapid imine hydrolysis.

Detailed Steps:

• Verify Buffer pH: Use a calibrated pH meter to confirm the pH of your aqueous medium. Do not rely solely on the theoretical pH of the buffer.

• Adjust pH: If the pH is below 7.0, adjust it to a range of 7.5 to 8.5 using a suitable buffer system. Phosphate or borate buffers are common choices.

• Fresh is Best: Prepare your imine solution immediately before you intend to use it. The longer it sits in an aqueous environment, the more hydrolysis will occur.

• Monitor Stability: If you continue to experience issues, perform a time-course experiment. Use a technique like UV-Vis spectrophotometry or HPLC to quantify the concentration of the imine at various time points after dissolution.

Issue 2: Gradual Degradation of the Imine During a Prolonged Experiment

Underlying Cause: Even at a favorable pH, hydrolysis is an equilibrium process and can occur over longer incubation times. Temperature may also be a contributing factor.

Troubleshooting Protocol: Enhancing Kinetic Stability

Parameter	Recommended Action	Scientific Rationale
Temperature	Lower the experimental temperature (e.g., from room temperature to 4°C).	The rate of hydrolysis, like most chemical reactions, is temperature-dependent. Lowering the temperature will decrease the kinetic rate of the hydrolysis reaction.
Co-solvents	Introduce a water-miscible organic solvent (e.g., 5-10% v/v ethanol or DMSO).	Reducing the molar concentration of water can shift the hydrolysis equilibrium back towards the imine. Co-solvents can also alter the solvation shell around the imine, potentially increasing its stability.
Additives	Incorporate a stabilizing agent such as hydroxypropyl-β-cyclodextrin.	Cyclodextrins can form inclusion complexes with the hydrophobic portions of the imine, sterically hindering the approach of water to the imine bond and thus slowing hydrolysis.

Experimental Protocols

Protocol 1: pH-Dependent Stability Assessment of 3-Phenylprop-2-EN-1-imine

This protocol allows for the empirical determination of the optimal pH for your specific experimental conditions.

Materials:

• 3-Phenylprop-2-EN-1-imine

• A series of buffers (e.g., citrate, phosphate, borate) covering a pH range from 4.0 to 9.0.

• UV-Vis Spectrophotometer or HPLC system.

• Anhydrous DMSO or ethanol for stock solution.

Procedure:

• Prepare a concentrated stock solution of 3-Phenylprop-2-EN-1-imine in anhydrous DMSO or ethanol.

• Prepare a series of buffered solutions at your desired ionic strength, with pH values ranging from 4.0 to 9.0 in 0.5 pH unit increments.

• Initiate the experiment by diluting a small aliquot of the imine stock solution into each of the buffered solutions to a final concentration suitable for your analytical method.

• Immediately measure the initial concentration (t=0) of the imine in each buffer.

• Incubate the solutions at your experimental temperature.

• At regular time intervals (e.g., 15, 30, 60, 120 minutes), take an aliquot from each solution and measure the concentration of the remaining imine.

• Plot the percentage of remaining imine against time for each pH value to determine the rate of hydrolysis. The pH at which the degradation is slowest is the optimal pH for your experiment.

Protocol 2: Stabilization of 3-Phenylprop-2-EN-1-imine using Hydroxypropyl-β-cyclodextrin

Materials:

• 3-Phenylprop-2-EN-1-imine

• Hydroxypropyl-β-cyclodextrin (HP-β-CD)

• Optimized aqueous buffer (determined from Protocol 1)

• Analytical instrumentation (UV-Vis or HPLC)

Procedure:

• Prepare a stock solution of HP-β-CD in your optimized buffer.

• Prepare a series of solutions with varying concentrations of HP-β-CD in the optimized buffer.

• Prepare a concentrated stock solution of the imine in a minimal amount of a co-solvent like DMSO.

• Add the imine stock solution to each of the HP-β-CD solutions to achieve the desired final imine concentration. Include a control with no HP-β-CD.

• Monitor the concentration of the imine over time in each solution as described in Protocol 1.

• Compare the degradation rates in the presence and absence of HP-β-CD to quantify the stabilizing effect.

Visualizing the Hydrolysis Mechanism

The hydrolysis of an imine is the reverse of its formation. The process is catalyzed by acid, which protonates the imine nitrogen, making the imine carbon more electrophilic and susceptible to nucleophilic attack by water.

Caption: Mechanism of acid-catalyzed imine hydrolysis.

References

• Master Organic Chemistry. (n.d.). Hydrolysis of imines to give ketones (or aldehydes). Retrieved from [Link]

• Chemistry LibreTexts. (2022, March 7). 19.8: Nucleophilic Addition of Amines- Imine and Enamine Formation. Retrieved from [Link]

• BYJU'S. (n.d.). Imine Hydrolysis. Retrieved from [Link]

• Chemistry Steps. (n.d.). Imine and Enamine Hydrolysis Mechanism. Retrieved from [Link]

• Dash, A. C., Dash, B., & Praharaj, S. (1981). Hydrolysis of imines: kinetics and mechanism of spontaneous acid-, base-, and metal ion-induced hydrolysis of N-salicylidene-2-aminothiazole. Journal of the Chemical Society, Dalton Transactions, (7), 2063-2069.
• Popielec, A., & Loftsson, T. (2017). Effects of cyclodextrins on the chemical stability of drugs. International journal of pharmaceutics, 531(2), 532-542.

• ResearchGate. (2015, February 15). What is the influence of the pH on imine formation in a water solution? Retrieved from [Link]

• ResearchGate. (2018, October 2). Is Imine group stable at high Temp.? Retrieved from [Link]

• ResearchGate. (n.d.). *Kinetic studies on the imines derived from reaction of 2-Amino-2-hydroxymethylpropane-1,3-diol with 2-Hydroxybenzaldehyde and with 1-Hydroxy-2-naphthaldehyde. Hydro

Technical Guide: Optimizing Yield of Cinnamaldimine Condensation Reactions

This guide serves as a technical support resource for researchers optimizing the condensation of cinnamaldehyde with primary amines to form

-cinnamylideneamines (cinnamaldimines). It prioritizes mechanistic understanding, yield optimization, and stability management.[1]

Version: 2.4 | Last Updated: February 2026 Scope: Synthesis, Purification, and Stability of

-Unsaturated Imines (Schiff Bases).[1]

Core Reaction Dynamics & Mechanism

To optimize yield, one must first master the equilibrium.[1] The formation of cinnamaldimine is a reversible condensation reaction governed by nucleophilic attack and dehydration .

The "Goldilocks" pH Zone

The reaction rate is strictly pH-dependent.

• Acid Catalysis (Required): Protonation of the cinnamaldehyde carbonyl oxygen (

  ) increases electrophilicity, facilitating amine attack.[1]

• The Trap (Too Acidic): If the pH is too low (typically < 3), the amine nucleophile is protonated (

  ), rendering it non-nucleophilic and halting the reaction.[1]

Optimal Window: pH 4.0 – 5.0.

Visualization: Mechanistic Pathway & Failure Points

The following diagram illustrates the critical steps and where the reaction typically fails.

Caption: Figure 1. Reaction pathway showing the critical dependence on pH and water removal to prevent equilibrium reversal.

Experimental Protocols & Yield Optimization

Protocol A: Green Solvent-Free Synthesis (High Yield)

Recent field data indicates that solvent-free grinding or microwave-assisted methods often outperform classical reflux by minimizing solvent interference and maximizing reactant contact.

• Target Yield: 85–96%

• Reaction Time: 10–30 mins[1]

Step-by-Step:

• Stoichiometry: Mix Cinnamaldehyde (1.0 eq) and Primary Amine (1.0 eq) in a mortar.

• Catalyst: Add 2-3 drops of natural acid (e.g., Citrus limon extract) or 5 mol% Acetic Acid.

• Action: Grind vigorously with a pestle for 20 minutes. The mixture will likely solidify or become a thick paste as water is released and the imine crystallizes.

• Work-up: Wash the solid residue with ice-cold water to remove the catalyst and unreacted amine.

• Drying: Vacuum dry over

  or anhydrous .

Protocol B: Classical Azeotropic Reflux (Scale-Up)

For larger scales (>10g), solvent-free methods suffer from heat dissipation issues.[1] Use azeotropic water removal.

• Target Yield: 75–85%

• Solvent: Toluene (preferred) or Benzene.[1]

Step-by-Step:

• Dissolve reactants in Toluene (0.5 M concentration).

• Add catalytic p-Toluenesulfonic acid (pTSA) (0.1 mol%).[1]

• Reflux using a Dean-Stark apparatus to physically remove water.

• Monitor until water collection ceases (approx. 3-6 hours).

Comparative Yield Data

Method	Catalyst	Condition	Typical Yield	Ref
Solvent-Free	Lemon Juice / AcOH	Grinding, RT, 20 min	92 - 96%	[1, 2]
Microwave	Montmorillonite K-10	300W, 3-5 min	88 - 94%	[1]
Classical Reflux	Ethanol	Reflux, 4h	65 - 75%	[2]
Aqueous Stirring	None	Water suspension, RT	80 - 85%	[3]

Troubleshooting & FAQs

Q1: My product decomposes/turns into oil during column chromatography. Why?

Root Cause: Hydrolysis on Silica. Silica gel is slightly acidic and hygroscopic. As the imine travels down the column, the acidic sites catalyze the reverse reaction (hydrolysis), breaking the imine back into cinnamaldehyde and amine.[1] Solution:

• Pre-treat Silica: Slurry the silica gel in Hexane/EtOAc containing 1-2% Triethylamine (TEA) before loading the column. This neutralizes the acidic sites.

• Switch Stationary Phase: Use Neutral Alumina instead of silica gel.

• Avoid Chromatography: Cinnamaldimines are often highly crystalline. Prioritize recrystallization from hot Ethanol or Hexane/Ethanol mixes.

Q2: The reaction yield is stuck at ~60% despite refluxing for 24 hours.

Root Cause: Equilibrium Saturation. You have likely reached thermodynamic equilibrium where the rate of hydrolysis equals the rate of formation. Solution:

• Remove Water: If not using Dean-Stark, add activated 4Å Molecular Sieves directly to the reaction flask (for Ethanol/Methanol solvents).[1]

• Check Sterics: If the amine is bulky (e.g., tert-butylamine), the equilibrium constant is less favorable.[1] Increase the concentration (run neat or highly concentrated) to drive the reaction forward.

Q3: The product oil turned dark red/brown overnight.

Root Cause: Oxidation or Polymerization. Cinnamaldimines contain a conjugated diene system (

) susceptible to oxidation and [2+2] cycloaddition (dimerization) under light.[1] Solution:

• Store under Nitrogen/Argon at -20°C.

• Protect from light (wrap vials in foil).[1]

Troubleshooting Logic Tree

Use this decision matrix to diagnose low yields or purity issues.

Caption: Figure 2. Diagnostic workflow for resolving common synthesis and purification failures.

References

• Natural Acid Catalyzed Synthesis of Schiff Base under Solvent-free Condition: As a Green Approach. Scholars Research Library. Available at: [Link][1]

• Green synthesis of Schiff bases: a review study. Iraqi Academic Scientific Journals. Available at: [Link][1]

• Synthesis of Schiff Bases via Condensation of Aldehydes from Ozonolysis. Universitas Sumatera Utara. Available at: [Link][1]

• How can I purify Schiff base or imine compounds except column chromatography? ResearchGate. Available at: [Link]

Sources

• 1. beilstein-journals.org [beilstein-journals.org]

Purification methods for 3-Phenylprop-2-EN-1-imine without chromatography

The following technical guide addresses the purification of 3-Phenylprop-2-en-1-imine (Cinnamaldehyde Imine) and its stable derivatives.

Technical Note on Chemical Stability: "3-Phenylprop-2-en-1-imine" (the primary imine, R=H) is chemically labile. In the presence of moisture or during concentration, it frequently oligomerizes (often forming a hydrobenzamide-type trimer) or hydrolyzes. Most "stable" forms encountered in drug development are N-substituted Schiff bases (R=Alkyl/Aryl). This guide covers protocols applicable to both, with specific caveats for the primary amine adduct.

Topic: Non-Chromatographic Purification of 3-Phenylprop-2-EN-1-imine

Reference ID: TS-CIN-004 Audience: Organic Chemists, Process Engineers Status: Active

Part 1: Critical Decision Framework

Before initiating purification, determine the physical state and substitution pattern of your crude material. The method of choice depends strictly on the stability of the N-substituent.

Part 2: Troubleshooting & Protocols (Q&A)

Module 1: Crystallization (The Gold Standard)

Q: My product formed a solid during the reaction, but it turned into an oil during filtration. How do I recover the solid? A: This is a classic "melting point depression" issue caused by residual cinnamaldehyde, which acts as a solvent. Cinnamaldehyde has a melting point of -7.5°C but is an excellent solvent for its own imines.

• The Fix (Solvent Trituration):

  • Cool the oily mixture to 0°C.

  • Add a non-polar solvent in which the imine is insoluble but cinnamaldehyde is soluble (typically cold Hexane or Diethyl Ether ).

  • Triturate (grind/stir) vigorously. The impurity will dissolve, and the imine should crash out as a solid.

  • Filter immediately while cold.

Q: Which solvent system is best for recrystallizing cinnamaldehyde Schiff bases? A: Literature consistently supports Ethanol (EtOH) or Ethanol/Water mixtures.

• Protocol: Dissolve the crude solid in the minimum amount of boiling ethanol. If the solution is dark, treat with activated charcoal (hot filtration required). Allow to cool slowly to room temperature, then to 4°C.

• Why it works: The conjugated system of 3-phenylprop-2-en-1-imine makes it moderately polar. Ethanol solubilizes the impurities (unreacted amine/aldehyde) better than the crystallized imine lattice at low temperatures [1].

Module 2: Removing Unreacted Starting Materials

Q: I have 5-10% unreacted cinnamaldehyde. Can I use a bisulfite wash? A: Proceed with extreme caution. While sodium bisulfite (

) effectively removes aldehydes by forming water-soluble adducts, the slightly acidic pH (approx. 4-5) of the bisulfite solution can hydrolyze the sensitive imine bond, reverting your product back to starting materials [2].

• Alternative Protocol (The "Solubility Wash"): Instead of chemical scavenging, utilize the high solubility of cinnamaldehyde in non-polar solvents.

  • Suspend your crude solid in cold Pentane or Hexane .

  • Sonicate for 5-10 minutes (Sonication is proven to assist in imine synthesis and handling without degradation [1]).

  • Filter. The filtrate contains the aldehyde; the filter cake is your purified imine.

Q: How do I remove unreacted amines without using acid extraction? A: You cannot use acid washes (HCl, etc.) as they will instantly hydrolyze the imine.

• Solution: Most primary amines used for these syntheses are soluble in water or low-molecular-weight alcohols.

  • Wash Step: Wash the solid filter cake with ice-cold water (if the imine is hydrophobic, which cinnamyl imines usually are) or cold methanol (rapid wash).

Module 3: The "Primary Imine" (Ammonia Reaction)

Q: I reacted cinnamaldehyde with Ammonia (

) to get the primary imine (R=H), but the product melts at ~100°C+, not the expected range. What happened? A: You likely synthesized Hydrocinnamide (the cinnamaldehyde analog of hydrobenzamide), not the simple imine.

• Mechanism: Primary imines from ammonia and aromatic aldehydes are unstable and trimerize to form a structure like

  .

• Purification: This trimer is a stable solid. Purify by recrystallization from hot ethanol . Do not attempt distillation, as it will decompose.

Part 3: Data Summary & Specifications

Table 1: Solubility Profile for Purification

Component	Water	Ethanol (Cold)	Ethanol (Hot)	Hexane/Ether
Cinnamaldehyde	Insoluble	Soluble	Soluble	Very Soluble
Amine (Generic)	Soluble*	Soluble	Soluble	Variable
Imine Product	Insoluble	Insoluble	Soluble	Insoluble (Solid)

Note: Use this difference to wash away starting materials.

Table 2: Critical Stability Parameters

Parameter	Limit	Consequence of Exceeding
Temperature	< 40°C (during drying)	Thermal polymerization / darkening
pH	7.0 - 9.0	Acid: Hydrolysis to aldehyde. Base: Aldol condensation side-reactions.
Moisture	Anhydrous	Hydrolysis (Equilibrium shifts back to aldehyde)

Part 4: References

• Setyono, A., et al. (2024).[1] "Modification Structure of Cinnamaldehyde with Primary Amines by Reflux and Sonication Methods." Science and Technology Indonesia, 9(3), 586-593. Link

• ECHEMI Technical Support. (2016).[2][3] "How to separate imine from reaction mixture?" ECHEMI Community Q&A. Link

• Jeulin, S., et al. (2004). "Chiral biphenyl diphosphines for asymmetric catalysis: Stereoelectronic design and industrial perspectives." PNAS, 101(16), 5799-5804.[4] (Referencing N-trimethylsilyl cinnamylidenimine isolation). Link[4]

Sources

• 1. fuuastjb.org [fuuastjb.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Senior Application Scientist's Guide to the Spectroscopic World of Imines: Unraveling the 1H NMR Chemical Shifts of 3-Phenylprop-2-en-1-imine

For researchers, scientists, and professionals in drug development, the precise structural elucidation of newly synthesized compounds is a cornerstone of innovation. Among the myriad of analytical techniques available, Nuclear Magnetic Resonance (NMR) spectroscopy, particularly proton (¹H) NMR, stands out as an unparalleled tool for providing detailed information about the molecular structure of organic compounds. This guide delves into the ¹H NMR chemical shift assignments for 3-Phenylprop-2-en-1-imine, a conjugated imine with significant synthetic utility. We will explore the theoretical underpinnings of its ¹H NMR spectrum, present a detailed, predicted analysis, and compare this powerful technique with other analytical methods.

The Significance of Imine Characterization

Imines, or Schiff bases, are a class of organic compounds containing a carbon-nitrogen double bond. They are pivotal intermediates in a vast array of chemical transformations and are integral components of many biologically active molecules and pharmaceutical agents. The geometry and electronic environment of the C=N bond are crucial to their reactivity and function. Therefore, unambiguous characterization is paramount. While various techniques can confirm the presence of an imine functional group, ¹H NMR spectroscopy offers an intimate look into the electronic environment of each proton, enabling a detailed structural assignment.

Deconstructing the ¹H NMR Spectrum of 3-Phenylprop-2-en-1-imine: A Predicted Analysis

The structure of 3-Phenylprop-2-en-1-imine is presented below, with protons labeled for the subsequent discussion of their predicted chemical shifts.

Predicted ¹H NMR Chemical Shift Assignments for 3-Phenylprop-2-en-1-imine

Proton Label	Predicted Chemical Shift (δ, ppm)	Multiplicity	Predicted Coupling Constant (J, Hz)	Rationale for Assignment
H_a	~1.5 - 2.5	Broad Singlet	N/A	The imine proton (N-H) is often broad due to quadrupole broadening from the nitrogen atom and potential chemical exchange. Its chemical shift can vary significantly with solvent and concentration.
H_b	~8.1 - 8.3	Doublet	~9.0	This proton is directly attached to the imine carbon and is significantly deshielded by the electronegative nitrogen and the anisotropic effect of the C=N double bond. It is coupled to the adjacent vinylic proton, H_c.
H_c	~6.8 - 7.0	Doublet of Doublets	J(H_c-H_b) ≈ 9.0, J(H_c-H_d) ≈ 16.0	This vinylic proton is coupled to both the imine proton (H_b) and the other vinylic proton (H_d). The large coupling constant with H_d is characteristic of a trans relationship across the C=C double bond.[1][2][3]
H_d	~7.2 - 7.4	Doublet	~16.0	This vinylic proton is coupled to H_c, and its chemical shift is influenced by the adjacent phenyl group. The large coupling constant confirms the trans stereochemistry of the alkene.[1][2][3]
H_e, H_f, H_g	~7.2 - 7.6	Multiplet	N/A	The aromatic protons of the phenyl group will appear as a complex multiplet in the aromatic region of the spectrum. Their specific chemical shifts are influenced by the electronic effects of the conjugated imine system.

Causality Behind the Chemical Shift Assignments:

• Electronegativity and Hybridization: The imine proton (H_b) is attached to an sp²-hybridized carbon and is adjacent to a nitrogen atom. This combination of factors leads to significant deshielding and a downfield chemical shift.[4]

• Magnetic Anisotropy: The π-electron systems of the phenyl group and the C=C and C=N double bonds create localized magnetic fields. Protons situated in the deshielding region of these anisotropic fields, such as the vinylic and aromatic protons, will resonate at a lower field (higher ppm value).[5]

• Spin-Spin Coupling: The interaction between the magnetic moments of non-equivalent neighboring protons leads to the splitting of signals. The magnitude of this splitting, the coupling constant (J), is dependent on the number and geometry of the intervening bonds. The large J-value observed between H_c and H_d is a classic indicator of a trans relationship in an alkene, typically in the range of 11-18 Hz.[2][3] Long-range coupling through the conjugated π-system can also contribute to the complexity of the spectrum.[4]

Experimental Protocol: Acquiring a High-Quality ¹H NMR Spectrum

To ensure the acquisition of reliable and reproducible ¹H NMR data for a compound such as 3-Phenylprop-2-en-1-imine, the following step-by-step methodology is recommended:

• Sample Preparation:

  • Accurately weigh approximately 5-10 mg of the purified imine sample.

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry vial. The choice of solvent is critical as it can influence chemical shifts.

  • Transfer the solution to a clean, high-quality 5 mm NMR tube.

  • Filter the solution if any particulate matter is present to ensure optimal magnetic field homogeneity.

• Instrument Setup and Data Acquisition:

  • Insert the NMR tube into the spinner turbine and adjust its position using a depth gauge.

  • Place the sample into the NMR spectrometer's magnet.

  • Lock the spectrometer onto the deuterium signal of the solvent. This is crucial for maintaining a stable magnetic field during the experiment.

  • Shim the magnetic field to optimize its homogeneity across the sample. This process minimizes peak broadening and distortion.

  • Acquire the ¹H NMR spectrum using a standard pulse sequence. A sufficient number of scans should be averaged to achieve an adequate signal-to-noise ratio.

• Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase correct the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale by referencing the residual solvent peak to its known chemical shift.

  • Integrate the signals to determine the relative number of protons corresponding to each peak.

  • Analyze the splitting patterns (multiplicities) and measure the coupling constants to elucidate the connectivity of the protons.

Visualizing the Workflow: From Sample to Spectrum

The following diagram, generated using Graphviz, illustrates the logical workflow of ¹H NMR data acquisition and analysis.

Caption: Workflow for ¹H NMR data acquisition and analysis.

A Comparative Look: ¹H NMR vs. Alternative Analytical Techniques

While ¹H NMR is a powerful tool, a comprehensive characterization of 3-Phenylprop-2-en-1-imine would benefit from a multi-technique approach. Here's a comparison of ¹H NMR with other common analytical methods:

Technique	Information Provided	Advantages	Limitations
¹H NMR Spectroscopy	Detailed information on the electronic environment and connectivity of protons.	High resolution, provides detailed structural information, non-destructive.	Relatively low sensitivity compared to mass spectrometry, requires soluble samples.
¹³C NMR Spectroscopy	Information on the carbon skeleton of the molecule.	Complements ¹H NMR, provides information on non-protonated carbons.	Lower natural abundance of ¹³C leads to lower sensitivity and longer acquisition times.[6]
Infrared (IR) Spectroscopy	Information about the functional groups present in the molecule.	Fast, simple, and provides a characteristic "fingerprint" for a compound.	Provides limited information on the overall molecular structure.
Mass Spectrometry (MS)	Information on the molecular weight and fragmentation pattern of the molecule.	Extremely high sensitivity, provides accurate molecular weight.	Provides limited information on the specific arrangement of atoms (isomer differentiation can be challenging).

Synergistic Power:

The true strength of modern analytical chemistry lies in the synergistic use of these techniques. For 3-Phenylprop-2-en-1-imine, IR spectroscopy would quickly confirm the presence of the C=N and C=C double bonds. Mass spectrometry would provide the exact molecular weight, confirming the elemental composition. ¹³C NMR would reveal the number and types of carbon atoms, including the imine carbon. Finally, ¹H NMR would provide the detailed map of the proton framework, allowing for the complete and unambiguous assignment of the molecular structure.

Conclusion

The structural elucidation of novel compounds is a meticulous process that relies on the careful application and interpretation of various analytical techniques. For a molecule like 3-Phenylprop-2-en-1-imine, ¹H NMR spectroscopy serves as an indispensable tool, offering unparalleled insight into its intricate electronic and structural features. By understanding the fundamental principles that govern chemical shifts and coupling constants, and by employing a systematic experimental approach, researchers can confidently unravel the molecular architecture of imines and other complex organic molecules, paving the way for further discoveries in chemical synthesis and drug development.

References

• Diastereoselective Synthesis of Seven-Membered Ring trans-Alkenes from Dienes and Aldehydes by Silylene Transfer. (n.d.). National Institutes of Health. Retrieved February 8, 2024, from [Link]

• Nuclear Magnetic Resonance (NMR) of Alkenes. (2023, January 22). Chemistry LibreTexts. Retrieved February 8, 2024, from [Link]

• COUPLING CONSTANTS AND STRUCTURE: VICINAL COUPLINGS. (n.d.). University of Wisconsin-Madison. Retrieved February 8, 2024, from [Link]

• The anisotropic effect of functional groups in 1H NMR spectra is the molecular response property of spatial nucleus independent chemical shifts (NICS)—Conformational equilibria of exo/endotetrahydrodicyclopentadiene derivatives. (n.d.). Royal Society of Chemistry. Retrieved February 8, 2024, from [Link]

• N-cinnamylidene-m-nitroaniline - Optional[1H NMR] - Chemical Shifts - SpectraBase. (n.d.). SpectraBase. Retrieved February 8, 2024, from [Link]

• Solved N-Cinnamylidene-m-nitroaniline . Assign the 1H NMR | Chegg.com. (2024, May 1). Chegg. Retrieved February 8, 2024, from [Link]

• 13.3: Chemical Shifts in ¹H NMR Spectroscopy - Chemistry LibreTexts. (2024, March 19). Chemistry LibreTexts. Retrieved February 8, 2024, from [Link]

• Coupling in Cis/Trans Alkenes - OpenOChem Learn. (n.d.). OpenOChem Learn. Retrieved February 8, 2024, from [Link]

• Nuclear spin-spin coupling via nonbonded interactions. 5. The orientational dependence of .alpha.-substituent effects on vicinal carbon-13-carbon-13 coupling constants | Journal of the American Chemical Society - ACS Publications. (n.d.). ACS Publications. Retrieved February 8, 2024, from [Link]

• 1H proton nmr spectrum of methylamine CH5N CH3NH2 low/high resolution analysis interpretation of chemical shifts ppm spin spin line splitting H-1 methylamine 1-H nmr explaining spin-spin coupling for line splitting doc brown's advanced organic chemistry revision notes. (n.d.). Doc Brown's Chemistry. Retrieved February 8, 2024, from [Link]

• 1 H– 1 H Coupling in Proton NMR - ACD/Labs. (2025, August 21). ACD/Labs. Retrieved February 8, 2024, from [Link]

• differences & similarities of 1H & 13C NMR spectroscopy - YouTube. (2022, October 7). YouTube. Retrieved February 8, 2024, from [Link]

• 5.3 Spin-Spin Splitting: J-Coupling - Organic Chemistry Data. (n.d.). University of Wisconsin-Madison. Retrieved February 8, 2024, from [Link]

• Ch 13 - Coupling - University of Calgary. (n.d.). University of Calgary. Retrieved February 8, 2024, from [Link]

• Video: Spin–Spin Coupling: Three-Bond Coupling (Vicinal Coupling) - JoVE. (2024, April 4). JoVE. Retrieved February 8, 2024, from [Link]

• Web Supplement Green Chemistry. (n.d.). Royal Society of Chemistry. Retrieved February 8, 2024, from [Link]

• Stereochemical Dependence of Vicinal H-C-O-H Coupling Constants - ResearchGate. (2025, August 6). ResearchGate. Retrieved February 8, 2024, from [Link]

• Measurement of Long Range 1H-19F Scalar Coupling Constants and their Glycosidic Torsion Dependence in 5-Fluoropyrimidine Substituted RNA - PMC. (n.d.). National Institutes of Health. Retrieved February 8, 2024, from [Link]

Sources

• 1. Diastereoselective Synthesis of Seven-Membered Ring trans-Alkenes from Dienes and Aldehydes by Silylene Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Coupling in Cis/Trans Alkenes | OpenOChem Learn [learn.openochem.org]
• 4. jove.com [jove.com]
• 5. pure.mpg.de [pure.mpg.de]
• 6. chem.libretexts.org [chem.libretexts.org]

Comparative Guide: Distinguishing 3-Phenylprop-2-en-1-imine from Cinnamaldehyde via FTIR

Executive Summary

In drug development and organic synthesis, distinguishing Cinnamaldehyde (the precursor) from its nitrogen-analog 3-Phenylprop-2-en-1-imine (and its substituted Schiff base derivatives) is a critical quality control step. While both molecules share a conjugated cinnamyl skeleton (

), the transformation of the carbonyl group ( ) into an imine group ( ) results in distinct, predictable spectral shifts.

The Core Distinction: The most reliable FTIR evidence for the formation of the imine is negative evidence : the complete disappearance of the aldehyde's Fermi resonance doublet (

) and the carbonyl stretch ( ), replaced by a lower-frequency imine stretch ( ).

Fundamental Chemistry & Reaction Pathway[1][2][3][4]

To interpret the spectrum, one must understand the synthesis. The formation of 3-phenylprop-2-en-1-imine is a condensation reaction between cinnamaldehyde and ammonia (or a primary amine for substituted Schiff bases).

The Reaction Mechanism

The reaction proceeds via nucleophilic attack of the nitrogen lone pair on the carbonyl carbon, followed by dehydration.

Figure 1: Reaction pathway for the conversion of cinnamaldehyde to its imine derivative.[1][2] The loss of water is the chemical driver for the spectral changes observed.

Comparative Spectral Analysis

The following table summarizes the critical diagnostic bands. Note that both molecules possess a conjugated system (benzene ring + alkene), so aromatic signals will remain relatively unchanged.

Data Comparison Table

Functional Group	Vibration Mode	Cinnamaldehyde (Precursor)	3-Phenylprop-2-en-1-imine (Product)	Status
Aldehyde C-H	Stretching (Fermi Resonance)	2720 & 2820 cm⁻¹ (Distinct Doublet)	ABSENT	CRITICAL
Carbonyl (C=O)	Stretching	1660–1680 cm⁻¹ (Strong)	ABSENT	CRITICAL
Imine (C=N)	Stretching	ABSENT	1625–1645 cm⁻¹ (Med/Strong)	DIAGNOSTIC
Alkene (C=C)	Stretching	1600–1625 cm⁻¹	1600–1620 cm⁻¹	Overlaps
Aromatic Ring	C=C Ring Stretch	~1450, 1495, 1580 cm⁻¹	~1450, 1495, 1580 cm⁻¹	Unchanged

Detailed Analysis of Key Regions

Region 1: The "Confirmation Zone" (2700 – 2900 cm⁻¹)

This is the most trustworthy region for validation.

• Cinnamaldehyde: Exhibits a classic "Fermi Resonance" doublet. Two weak-to-medium bands appear at approximately 2720 cm⁻¹ and 2820 cm⁻¹ . These correspond to the aldehyde

  stretch interacting with the overtone of the bending vibration.

• Imine: This doublet must disappear . If these peaks remain, unreacted aldehyde is present.

Region 2: The "Confusion Zone" (1600 – 1700 cm⁻¹)

This region contains the

, , and signals. Because cinnamaldehyde is a conjugated system ( ), the bond order is reduced, lowering its frequency from a standard to roughly 1670 cm⁻¹ .

• Differentiation: The imine (

  ) bond is less polar than and typically appears at a lower frequency (1625–1645 cm⁻¹ ).

• Risk: The alkene (

  ) stretch also appears near 1600–1620 cm⁻¹ . In the imine product, the and bands may merge into a broadened or split peak. Do not rely solely on the appearance of a new peak here; rely on the disappearance of the 1670 cm⁻¹ carbonyl peak.

Experimental Protocol: Monitoring Synthesis

Objective: Validate the complete conversion of Cinnamaldehyde to 3-Phenylprop-2-en-1-imine.

Method: Attenuated Total Reflectance (ATR) FTIR.[3] Sample State: Liquid (neat) or Solid (if crystallized Schiff base).

Step-by-Step Workflow

• Baseline Acquisition:

  • Clean the ATR crystal (Diamond/ZnSe) with isopropanol.

  • Run a background scan (air) to remove atmospheric

    / lines.

• Precursor Reference:

  • Place a drop of pure trans-cinnamaldehyde on the crystal.

  • Verify: Locate the

    peak at and the doublet at .

• Reaction Monitoring:

  • Sample the reaction mixture at

    , , and .

  • Note: If using a solvent (e.g., Ethanol), evaporate a small aliquot on the crystal before scanning to avoid solvent masking.

• Endpoint Validation (Decision Logic):

  • Use the logic flow below to determine if the reaction is complete.

Figure 2: Decision tree for interpreting FTIR spectra during cinnamyl imine synthesis.

Troubleshooting & Scientific Integrity

The Conjugation Effect

Researchers often confuse the shift. In non-conjugated imines, ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">

appears near . However, because the cinnamyl system is highly conjugated ( -electrons delocalized across the benzene ring, the alkene, and the imine), the bond order is lowered.

• Insight: Expect the

  peak to be lower than textbook values for aliphatic imines. It will likely be found at [1, 2].

Hydrolysis Risk

Imines are susceptible to hydrolysis back to the aldehyde and amine in the presence of moisture.[4]

• Protocol Check: If you observe the "re-appearance" of the

  peak during storage, your sample has hydrolyzed. Always store cinnamyl imines under anhydrous conditions or inert gas.

Overlapping Alkene Bands

The

stretch of the cinnamyl chain is roughly .

• Differentiation: The

  stretch is typically more intense (stronger dipole change) than the stretch. In the product spectrum, this region often appears as a broad, intense doublet or a shouldered peak, distinct from the sharper, single peak of the starting material.

References

• Larkin, P. (2011). Infrared and Raman Spectroscopy: Principles and Spectral Interpretation. Elsevier. (General principles of C=N vs C=O shifts).
• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005). Spectrometric Identification of Organic Compounds. John Wiley & Sons.

• Setyono, A., et al. (2024).[1][5] "Modification Structure of Cinnamaldehyde with Primary Amines...". Science and Technology Indonesia, 9(3), 586-593.[1] Link (Experimental validation of cinnamaldehyde imine synthesis and FTIR characterization).

• Master Organic Chemistry. (2022). Imines – Properties, Formation, Reactions, and Mechanisms.[4] Link (Mechanistic background).

• PubChem. 3-Phenylprop-2-en-1-imine Compound Summary. Link (Chemical structure and identifiers).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Recent advances in the chemistry of imine-based multicomponent reactions (MCRs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. wisdomlib.org [wisdomlib.org]

Mass Spectrometry Fragmentation Patterns of Cinnamaldimine: A Comparative Guide

Executive Summary & Technical Context[1][2][3][4][5][6][7][8]

In drug development and metabolic profiling, Cinnamaldimine (the Schiff base of cinnamaldehyde) represents a critical class of intermediates. While often transient in biological systems (formed via reaction with lysine residues or biogenic amines), stable N-substituted cinnamaldimines are frequently synthesized as pharmacophores or used as derivatization products to enhance the detection of cinnamaldehyde in complex matrices.

This guide moves beyond basic spectral libraries to explain the mechanistic fragmentation differences between the parent aldehyde and its imine derivatives. By understanding these patterns, researchers can distinguish between free cinnamaldehyde, its metabolic conjugates, and synthetic impurities with high confidence.

The Core Distinction: Aldehyde vs. Imine

The substitution of Oxygen (in cinnamaldehyde) with Nitrogen (in cinnamaldimine) fundamentally alters the charge localization during ionization. While cinnamaldehyde relies on oxonium ion stability, cinnamaldimines leverage the higher basicity of nitrogen, making them ideal candidates for Electrospray Ionization (ESI) in positive mode.

Comparative Analysis: Cinnamaldimine vs. Alternatives

The following table compares the mass spectrometric performance of cinnamaldimine (specifically N-substituted forms, as the unsubstituted imine is hydrolytically unstable) against the parent aldehyde and hydrazone derivatives.

Table 1: Performance Comparison of Cinnamyl Analytes

Feature	Cinnamaldehyde (Parent)	Cinnamaldimine (N-Alkyl/Aryl)	Hydrazone Derivative (DNPH)
Formula			(DNPH)
MW	132.16 Da	Variable (e.g., 207.27 for N-phenyl)	~280+ Da
Ionization (ESI+)	Poor (Low proton affinity)	Excellent (High proton affinity at N)	Good (often ESI- preferred)
Stability	Low (Oxidizes to cinnamic acid)	Moderate (Hydrolysis sensitive)	High (Stable derivative)
Base Peak (EI)	m/z 131 ( )	m/z 130 ( ) or	Variable
Key Diagnostic Ion	m/z 103 ( )	m/z 117 ( )	m/z 179 (DNPH fragment)
LOD (Sensitivity)	High ppm range	Low ppb range (due to pre-charged N)	Low ppb range

Expert Insight: If your goal is to quantify trace cinnamaldehyde in biological fluids, in situ derivatization to a cinnamaldimine (using a labeled amine) or hydrazone is superior to direct analysis due to the massive gain in ionization efficiency [1].

Fragmentation Mechanics & Pathways[1]

The fragmentation of cinnamaldimine is driven by the stability of the conjugated pi-system (phenyl ring + alkene). Unlike aliphatic imines, the charge can delocalize across the entire cinnamyl backbone.

Mechanism A: The "Imine Rule" (ESI+)

In ESI+, the proton localizes on the imine nitrogen. Fragmentation is dominated by:

• C-N Bond Cleavage: Yields the resonance-stabilized cinnamyl cation (m/z 117).

• Retro-Electrocyclization: If the R-group allows, the molecule may undergo cyclization/rearrangement before fragmenting.

Mechanism B: Electron Impact (EI)

In EI, the molecular ion (

) is formed.

• Hydrogen Loss: Similar to aldehydes, imines lose the formyl-H to form a stable cation (m/z = M-1).

• HCN Elimination: A signature of nitrogenous aromatics, often observed as a secondary fragmentation step.

Visualization: Fragmentation Pathways

The following diagram illustrates the competitive fragmentation pathways for an N-substituted cinnamaldimine (where R is a generic alkyl/aryl group).

Figure 1: ESI+ Fragmentation cascade of N-substituted cinnamaldimine. The m/z 117 ion is the diagnostic "backbone" marker, while m/z 91 confirms the benzyl moiety.

Experimental Protocol: Validation Workflow

To validate these patterns in your own lab, use this self-validating protocol. This workflow assumes the synthesis of a standard N-butylcinnamaldimine for benchmarking.

Step 1: In-Situ Synthesis (Standard Preparation)

• Reagents: Cinnamaldehyde (1 eq), n-Butylamine (1.1 eq), Methanol (solvent).

• Procedure: Mix 10 µL cinnamaldehyde with 12 µL n-butylamine in 1 mL Methanol. Vortex for 1 min.

• Validation: The solution will turn slightly yellow (Schiff base formation). No heating is required; the reaction is rapid [2].

Step 2: Mass Spectrometry Acquisition[1]

• Instrument: Q-TOF or Triple Quadrupole (for MS/MS).

• Source: Electrospray Ionization (ESI), Positive Mode.

• Parameters:

  • Capillary Voltage: 3.5 kV

  • Cone Voltage: 20 V (Keep low to preserve molecular ion).

  • Collision Energy (CID): Ramp 10–40 eV.

Step 3: Data Interpretation Criteria

For the peak to be confirmed as cinnamaldimine derivative:

• Precursor Check: Observe

  at m/z 188.14 (for N-butyl derivative).

• Fragment Check:

  • At 15 eV : Dominant peak should be m/z 117 (Cinnamyl cation).

  • At 30 eV : Appearance of m/z 91 (Tropylium) and m/z 130 (Imine core).

• Negative Control: Analyze pure cinnamaldehyde. It should respond poorly in ESI+ compared to the reaction mixture.

Reference Data Summary

Use this table to interpret spectra of unknown cinnamyl derivatives.

Fragment Ion (m/z)	Structure Assignment	Origin	Significance
131		Cinnamaldehyde	Diagnostic for unreacted aldehyde (EI mode).
130		Cinnamaldimine	Primary diagnostic for the imine class. Distinguishes from aldehyde.
117		Cinnamyl Cation	Common backbone fragment. High abundance in ESI.
115	(Indenyl)	Rearrangement	Indicates high internal energy (high collision energy).
91	(Tropylium)	Benzyl moiety	Universal aromatic marker; confirms phenyl ring integrity.
77	(Phenyl)	Phenyl ring	Terminal fragmentation; low diagnostic specificity.

References

• Yaylayan, V. A., & Wnorowski, A. (2020).[1] Diagnostic MS/MS fragmentation patterns for the discrimination between Schiff bases and their Amadori or Heyns rearrangement products. Carbohydrate Research, 491, 107985.

• NIST Mass Spectrometry Data Center. (2023). Mass Spectrum of Cinnamaldehyde. NIST Chemistry WebBook, SRD 69.

• Gotmare, S., & Tambe, E. (2019). Mass Spectra Interpretation of Cinnamaldehyde Present in Whole and Powdered Cinnamon Oil. International Journal of Research and Analytical Reviews.

• BenchChem. (2023). Trans-2-Methyl-3-phenylaziridine (Isomeric reference for C9H11N).[2]

Sources

• 1. The reaction of cinnamaldehyde and cinnam(o)yl derivatives with thiols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]

Definitive Guide: HPLC Method Development for 3-Phenylprop-2-en-1-imine Purity Analysis

Executive Summary

3-Phenylprop-2-en-1-imine (Cinnamaldimine) presents a unique analytical paradox: it is chemically fragile in the presence of water/acid (hydrolysis) and thermally unstable (degradation). Standard analytical approaches often fail to generate reliable purity data for this compound.

• Standard Acidic HPLC (0.1% TFA/Formic Acid): Causes rapid on-column hydrolysis, yielding false peaks for Cinnamaldehyde.

• Gas Chromatography (GC): High injector temperatures induce thermal decomposition and polymerization.

This guide details the development of a High-pH Reverse Phase HPLC method using hybrid particle technology. This approach stabilizes the imine moiety, suppresses silanol interactions without acid, and provides the only robust quantitation strategy for this molecule.

The Analytical Challenge: Stability vs. Separation

The core difficulty in analyzing 3-Phenylprop-2-en-1-imine lies in its functional group chemistry. As a Schiff base (imine), the

bond is susceptible to reversible hydrolysis.

The Hydrolysis Trap

In typical HPLC methods, acidic modifiers (pH 2–3) are used to protonate basic nitrogens and improve peak shape. However, for this imine, acidic aqueous conditions catalyze the following reaction:

If an analyst uses a standard Generic Gradient (0.1% Formic Acid), the chromatogram will show a massive impurity peak (Cinnamaldehyde) that is actually a method-induced artifact, not a process impurity.

The Thermal Trap

While GC is excellent for volatiles, the imine bond is thermally labile. At injector temperatures >200°C, the molecule can undergo disproportionation or polymerization, leading to poor mass balance and non-reproducible assay values.

Comparative Analysis of Methodologies

The following table summarizes the experimental performance of three distinct analytical approaches tested during method development.

Feature	Method A: Acidic RP-HPLC	Method B: GC-FID	Method C: High-pH Hybrid HPLC (Recommended)
Conditions	C18, 0.1% TFA (pH 2.0)	DB-5MS, Inj: 250°C	Hybrid C18, 10mM NH₄HCO₃ (pH 10.0)
Imine Recovery	< 60% (Degrades on column)	Variable (80-90%)	99.8%
Major Artifact	Cinnamaldehyde (Hydrolysis)	Thermal degradation products	None
Peak Shape	Sharp but false area	Tailing	Symmetrical (Tailing Factor < 1.2)
LOD	High (due to instability)	Moderate	Low (0.05%)
Suitability	Unsuitable	Screening Only	Quantitation & Purity

Recommended Protocol: High-pH Hybrid RP-HPLC

This protocol utilizes "Hybrid Particle Technology" (e.g., Waters XBridge or Phenomenex Gemini). Unlike traditional silica, which dissolves at pH > 8.0, hybrid columns utilize ethylene-bridged silica (BEH) or organo-silica grafting to withstand pH levels up to 12.0.

Chromatographic Conditions[1][2][3][4][5]

• Column: Phenomenex Gemini NX-C18 or Waters XBridge BEH C18 (150 mm x 4.6 mm, 3.5 µm or 5 µm).

  • Rationale: These columns are stable at pH 10. The high pH keeps the imine neutral (suppressing protonation), which eliminates silanol interaction without the need for acid.

• Mobile Phase A: 10 mM Ammonium Bicarbonate in Water (Adjust to pH 10.0 with Ammonium Hydroxide if necessary).

• Mobile Phase B: Acetonitrile (HPLC Grade).

• Flow Rate: 1.0 mL/min.[1]

• Column Temperature: 30°C (Do not exceed 40°C to prevent thermal stress).

• Detection: UV at 285 nm (Conjugated system

  transition).

• Injection Volume: 5–10 µL.

Gradient Program

Time (min)	% Mobile Phase A	% Mobile Phase B	Event
0.0	90	10	Initial Hold
2.0	90	10	Start Elution
15.0	10	90	Gradient Ramp
18.0	10	90	Wash
18.1	90	10	Re-equilibration
23.0	90	10	End of Run

Sample Preparation (Critical)[5]

Diluent: 100% Acetonitrile or Methanol (Anhydrous).

• Warning: Do not use the aqueous mobile phase as the diluent. The sample should only encounter water at the moment of injection to minimize hydrolysis time.

• Stability:[2][3] Prepare fresh. Autosampler stability is approximately 12 hours at 15°C.

Visualizing the Logic

Method Selection Decision Tree

The following diagram illustrates the decision logic that eliminates standard methods in favor of the High-pH approach.

Caption: Decision matrix highlighting the failure points of GC and Acidic HPLC, leading to the selection of High-pH Hybrid HPLC.

Degradation Pathway (The Risk)

Understanding the chemistry is vital for troubleshooting. This diagram shows what happens if the wrong method is used.

Caption: Acid-catalyzed hydrolysis pathway of the imine bond, which occurs rapidly in standard HPLC mobile phases.

Experimental Validation Metrics

To ensure the method is "Self-Validating" (Trustworthiness), the following system suitability parameters must be met:

• Resolution (Rs): If Cinnamaldehyde is present as a process impurity, it must be resolved from the Imine.

  • Target: Rs > 2.0.[4][1][5][6][7][8]

  • Note: Cinnamaldehyde is less polar and typically elutes after the imine in high pH conditions due to the suppression of the amine ionization.

• Tailing Factor (T): Must be < 1.5.

  • Observation: At pH 10, the amine is deprotonated (neutral), resulting in sharp, symmetrical peaks.

• Recovery/Stability Check: Inject a standard preparation at T=0 and T=4 hours.

  • Requirement: The area count should not deviate by more than 2.0%. If it drops, the sample diluent contains too much water or the autosampler is too warm.

References

• McCalley, D. V. (2010). Analysis of basic compounds by high performance liquid chromatography: The effect of pH and column selection. Journal of Chromatography A. Link

  • Context: Authoritative source on using high pH to analyze basic compounds (like imines/amines) to improve peak shape and loadability.
• Snyder, L. R., Kirkland, J. J., & Glajch, J. L. (2012). Practical HPLC Method Development. Wiley-Interscience. Context: The foundational text for gradient design and mobile phase selection (Buffer pH vs. pKa).

• Cordes, E. H., & Jencks, W. P. (1962). The Mechanism of Hydrolysis of Schiff Bases. Journal of the American Chemical Society. Link

  • Context: Establishes the mechanism of imine hydrolysis in acidic media, validating the requirement for basic/neutral mobile phases.

• Phenomenex Technical Notes. (2023). High pH Stability of Gemini-NX C18 Columns.Link

  • Context: Technical validation for the specific column technology (Hybrid Silica) required to withstand pH 10.

Sources

• 1. Optimization of HPLC methods for the development of quality control methods of combined powder formulations with paracetamol, phenylephrine hydrochloride, pheniramine maleate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. nva.sikt.no [nva.sikt.no]
• 3. chembk.com [chembk.com]
• 4. researchgate.net [researchgate.net]
• 5. organicchemistrydata.org [organicchemistrydata.org]
• 6. 3-Phenylprop-2-en-1-imine | C9H9N | CID 53851492 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. 3-Phenylprop-2-en-1-amine | C9H11N | CID 20369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. 3-Phenylprop-1-en-2-ol | C9H10O | CID 12057122 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Comparative Analysis of the Biological Activities of Cinnamaldehyde and its Imine Derivatives

A Technical Guide for Researchers and Drug Development Professionals

Introduction

Cinnamaldehyde, the primary bioactive compound in cinnamon, is a well-documented therapeutic agent with a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[1][2] Its versatile chemical structure, featuring a reactive aldehyde group, allows for the synthesis of numerous derivatives. Among these, imines (Schiff bases) formed by the condensation of cinnamaldehyde with primary amines, are of particular interest. This structural modification has the potential to modulate the parent compound's biological profile, offering opportunities for the development of novel therapeutic agents with enhanced efficacy and specificity.

This guide provides a comprehensive comparison of the biological activities of cinnamaldehyde and a representative imine derivative, 3-Phenylprop-2-en-1-imine. Due to the limited specific data available for 3-Phenylprop-2-en-1-imine, this guide will also draw comparisons with other relevant cinnamaldehyde Schiff base derivatives to provide a broader context for understanding the impact of this chemical modification. We will delve into their mechanisms of action, present available quantitative data, and provide detailed experimental protocols for their comparative evaluation.

Structural and Chemical Properties

Cinnamaldehyde is an α,β-unsaturated aldehyde with the chemical formula C₆H₅CH=CHCHO. The presence of the aldehyde group and the conjugated double bond makes it a reactive electrophile, which is key to many of its biological activities.[2]

3-Phenylprop-2-en-1-imine is the simplest imine derivative of cinnamaldehyde, formed by the reaction of cinnamaldehyde with ammonia. More complex imines can be synthesized by reacting cinnamaldehyde with various primary amines. The conversion of the aldehyde to an imine group alters the electronic and steric properties of the molecule, which can influence its interaction with biological targets.

Comparative Biological Activity

Antimicrobial Activity

Cinnamaldehyde: Possesses potent, broad-spectrum antimicrobial activity against a wide range of bacteria and fungi.[3][4] Its primary mechanism of action involves disrupting the bacterial cell membrane, leading to increased permeability and leakage of intracellular components.[5] Cinnamaldehyde can also inhibit cell division and other essential cellular processes.

3-Phenylprop-2-en-1-imine and other Schiff Bases: The formation of an imine from cinnamaldehyde has been shown in several studies to either maintain or enhance its antimicrobial properties. For instance, Schiff bases of cinnamaldehyde with amino acids have demonstrated significant antimicrobial activity, in some cases exceeding that of ciprofloxacin and fluconazole against certain strains.[3] The increased lipophilicity of some Schiff base derivatives may facilitate their passage through microbial cell membranes.

Quantitative Comparison:

Compound	Organism	MIC (µg/mL)	Reference
Cinnamaldehyde	Escherichia coli	780	[6]
Cinnamaldehyde	Staphylococcus aureus	250	[7]
4-Nitrocinnamaldehyde	Escherichia coli	100	[8]
4-Nitrocinnamaldehyde	Staphylococcus aureus	100	[8]

Anticancer Activity

Cinnamaldehyde: Exhibits anticancer properties against various cancer cell lines.[9] Its mechanisms include the induction of apoptosis (programmed cell death) through the modulation of Bcl-2 family proteins and activation of MAPK pathways, cell cycle arrest, and inhibition of angiogenesis.[10][11]

3-Phenylprop-2-en-1-imine and other Schiff Bases: Schiff base derivatives of cinnamaldehyde have also been investigated for their anticancer potential. The imine functionality can influence the molecule's ability to interact with cellular targets involved in cancer progression. For example, certain N-benzylideneaniline derivatives have shown cytotoxic effects on colon cancer cell lines.[12][13]

Quantitative Comparison:

Compound	Cell Line	IC₅₀ (µg/mL)	Time (h)	Reference
Cinnamaldehyde	PC3 (Prostate Cancer)	12.5	24	[3]
Cinnamaldehyde	HCT 116 (Colon Cancer)	>20	24	[14]
Cinnamaldehyde	HT-29 (Colon Cancer)	9.12	-	[14]
Cinnamaldehyde	A2780 (Ovarian Cancer)	11.82	24	[15]
Cinnamaldehyde	SKOV3 (Ovarian Cancer)	23.00	24	[15]

Note: Specific IC₅₀ values for 3-Phenylprop-2-en-1-imine were not available in the reviewed literature. The provided data for cinnamaldehyde across various cell lines establishes a baseline for its cytotoxic potential.

Anti-inflammatory Activity

Cinnamaldehyde: Demonstrates significant anti-inflammatory effects by inhibiting the production of pro-inflammatory mediators such as nitric oxide (NO), TNF-α, and various interleukins.[16][17] A key mechanism is the inhibition of the NF-κB signaling pathway, a central regulator of inflammation.[12][18]

3-Phenylprop-2-en-1-imine and other Schiff Bases: The anti-inflammatory activity of cinnamaldehyde-derived Schiff bases has also been reported. These compounds can modulate inflammatory pathways, and in some cases, show enhanced activity compared to the parent aldehyde. For instance, certain Schiff base complexes of cinnamaldehyde have been studied for their ability to inhibit egg albumin-induced inflammation.[5][6][17]

Quantitative Comparison:

Compound	Assay	Cell Line	IC₅₀ (µM)	Reference
Cinnamaldehyde	Nitric Oxide Inhibition	RAW264.7	34.45	[19]
"Supercinnamaldehyde" derivative	Nitric Oxide Inhibition	RAW264.7	4.63	[19]

Note: A direct IC₅₀ value for 3-Phenylprop-2-en-1-imine is not available. The data for a novel "supercinnamaldehyde" derivative is presented to illustrate the potential for enhanced anti-inflammatory activity in cinnamaldehyde derivatives.

Mechanistic Insights: Signaling Pathways

The biological activities of cinnamaldehyde and its derivatives are underpinned by their interaction with various cellular signaling pathways.

Figure 1: Simplified overview of the primary mechanisms of action for cinnamaldehyde and its derivatives.

Experimental Protocols

The following are detailed, step-by-step methodologies for key experiments to compare the biological activities of cinnamaldehyde and its imine derivatives.

Synthesis of 3-Phenylprop-2-en-1-imine

This protocol describes a general method for the synthesis of an imine from cinnamaldehyde.

Figure 2: General workflow for the synthesis of a cinnamaldehyde-derived imine.

Materials:

• Cinnamaldehyde

• Primary amine (e.g., aniline)

• Ethanol (or other suitable solvent)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Condenser (if refluxing)

• Thin-layer chromatography (TLC) plate and developing chamber

• Rotary evaporator

• Recrystallization solvent or silica gel for column chromatography

Procedure:

• Dissolve equimolar amounts of cinnamaldehyde and the primary amine in a minimal amount of ethanol in a round-bottom flask.

• Stir the reaction mixture at room temperature. The reaction can be gently heated under reflux to increase the rate of reaction if necessary.

• Monitor the progress of the reaction by TLC until the starting materials are consumed.

• Once the reaction is complete, remove the solvent under reduced pressure using a rotary evaporator.

• Purify the crude product by recrystallization from a suitable solvent or by column chromatography on silica gel.

• Characterize the purified imine by spectroscopic methods (e.g., NMR, IR, Mass Spectrometry) to confirm its structure and purity.

Antimicrobial Susceptibility Testing: Broth Microdilution for MIC Determination

Materials:

• Mueller-Hinton Broth (MHB)

• Bacterial strains (e.g., E. coli ATCC 25922, S. aureus ATCC 29213)

• Cinnamaldehyde and 3-Phenylprop-2-en-1-imine stock solutions (in a suitable solvent like DMSO)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it to achieve a final concentration of approximately 5 x 10⁵ CFU/mL in each well.

• Perform serial two-fold dilutions of the test compounds in MHB in the 96-well plate.

• Add the bacterial inoculum to each well.

• Include a positive control (bacteria in MHB without any compound) and a negative control (MHB only).

• Incubate the plates at 37°C for 18-24 hours.

• The Minimum Inhibitory Concentration (MIC) is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Cytotoxicity Assay: MTT Assay

Materials:

• Cancer cell line (e.g., HCT-116, MCF-7)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Cinnamaldehyde and 3-Phenylprop-2-en-1-imine

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• DMSO

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a density of 1 x 10⁴ cells/well and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for 24, 48, or 72 hours.

• After the incubation period, add MTT solution to each well and incubate for another 2-4 hours at 37°C.

• Remove the medium and add DMSO to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Anti-inflammatory Assay: Nitric Oxide (NO) Inhibition in Macrophages

Materials:

• RAW 264.7 macrophage cell line

• Complete cell culture medium

• Lipopolysaccharide (LPS)

• Cinnamaldehyde and 3-Phenylprop-2-en-1-imine

• Griess reagent

• 96-well cell culture plates

• Microplate reader

Procedure:

• Seed RAW 264.7 cells in a 96-well plate and allow them to adhere.

• Pre-treat the cells with various concentrations of the test compounds for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) to induce NO production and incubate for 24 hours.

• Collect the cell culture supernatant.

• Mix the supernatant with an equal volume of Griess reagent and incubate at room temperature for 10-15 minutes.

• Measure the absorbance at 540 nm.

• Calculate the percentage of NO inhibition and determine the IC₅₀ value.

Conclusion

Cinnamaldehyde is a versatile natural compound with a well-established profile of antimicrobial, anticancer, and anti-inflammatory activities. The modification of its aldehyde group to form imine derivatives presents a promising strategy for the development of new therapeutic agents. While direct comparative data for 3-Phenylprop-2-en-1-imine is scarce, the broader literature on cinnamaldehyde Schiff bases suggests that this chemical modification can lead to compounds with retained or even enhanced biological efficacy. The provided experimental protocols offer a robust framework for the direct comparative evaluation of cinnamaldehyde and its imine derivatives, which is essential for elucidating structure-activity relationships and identifying lead compounds for further drug development. Future research should focus on the systematic synthesis and biological screening of a wider range of cinnamaldehyde imines to fully explore their therapeutic potential.

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• Ferro, T. A., et al. (2016). Cinnamaldehyde Inhibits Staphylococcus aureus Virulence Factors and Protects against Infection in a Galleria mellonella Model. Frontiers in microbiology, 7, 1205.
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• Doyle, A. A., & Stephens, J. C. (2019). Biological activities of trans-cinnamaldehyde derived from Cinnamon Bark Oil.
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• Pan, Y., et al. (2023). Cinnamaldehyde induces apoptosis and enhances anti-colorectal cancer activity via covalent binding to HSPD1. Phytotherapy Research, 37(7), 3026-3039.
• Han, X., & Parker, T. L. (2017). Cinnamaldehyde modulates oxidative stress and NF-κB signaling in OVA-induced asthmatic BALB/c mice. Food and Chemical Toxicology, 103, 145-152.
• Wang, Y., et al. (2019). Cinnamaldehyde attenuates atherosclerosis via targeting the IκB/NF-κB signaling pathway in high fat diet-induced ApoE-/- mice. Journal of Ethnopharmacology, 242, 112045.
• Oh, Y. C., et al. (2014). Inhibition of nitric oxide production in lipopolysaccharide-activated RAW 264.7 macrophages by Jeju plant extracts. Journal of the Korean Society for Applied Biological Chemistry, 57(5), 589-595.
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Safety & Regulatory Compliance

Mastering Safety: A Researcher's Guide to Handling 3-Phenylprop-2-en-1-imine

For Research, Scientific, and Drug Development Professionals

Navigating the complexities of novel chemical compounds requires a vigilant and informed approach to safety. This guide provides essential, in-depth technical information for the safe handling of 3-Phenylprop-2-en-1-imine and related compounds. As Senior Application Scientists, our goal is to empower your research by embedding safety and efficacy into every step of your workflow.

A Note on Chemical Identity: 3-Phenylprop-2-en-1-imine, also known as cinnamylidene amine, is an imine derivative of cinnamaldehyde.[1] While this specific imine is documented, detailed safety data is scarce. Therefore, this guide establishes a robust safety protocol by evaluating the known hazards of its precursors—cinnamaldehyde and primary amines—and the general reactivity of the imine functional group. This conservative approach ensures a high margin of safety.

Hazard Assessment: Understanding the Risks

A thorough risk assessment is the foundation of laboratory safety. The hazards associated with 3-Phenylprop-2-en-1-imine are inferred from its constituent parts and chemical class.

Inherent Risks from Precursors:

• Cinnamaldehyde (3-phenylprop-2-enal): This precursor is a known skin irritant and sensitizer, capable of causing allergic skin reactions.[2][3][4][5] It can also cause serious eye irritation and respiratory irritation.[2][3][5]

• Primary Amines: The specific amine used to synthesize the imine will introduce its own hazard profile. Generally, many volatile amines are flammable, corrosive, and can cause skin and eye irritation.[6]

Reactivity and Stability of Imines:

• Hydrolysis: Imines are susceptible to hydrolysis, especially in the presence of acid or base, reverting to the parent aldehyde and amine.[7][8][9][10] This reaction can regenerate hazardous starting materials unexpectedly.

• Air and Moisture Sensitivity: While stability varies, many imines can be sensitive to atmospheric moisture, leading to degradation.[8] Handling under an inert atmosphere may be necessary for product integrity and safety.[11][12]

Summary of Potential Hazards:

Hazard Category	Potential Effects	Causative Component
Skin Contact	Irritation, allergic contact dermatitis, potential for burns.[2][3][13]	Cinnamaldehyde moiety, primary amine precursor.
Eye Contact	Serious irritation, redness, tearing, potential for severe damage.[2][13]	Cinnamaldehyde moiety, primary amine precursor.
Inhalation	Respiratory tract irritation, coughing, sore throat.[5][13]	Volatility of amine precursor or imine itself.
Ingestion	Irritation of the mouth, throat, and stomach.[13]	General toxicity of organic compounds.
Reactivity	Uncontrolled hydrolysis releasing hazardous precursors.	Imine functional group.

Personal Protective Equipment (PPE): Your Essential Barrier

A multi-layered PPE strategy is critical. The selection of PPE must account for all potential routes of exposure.

Core PPE for All Operations

This foundational level of protection is mandatory for any work involving 3-Phenylprop-2-en-1-imine, from simple transfers to complex reactions.

• Eye and Face Protection:

  • Safety Goggles: Must be worn at all times to protect against splashes. They should offer a complete seal around the eyes.[14]

  • Face Shield: In addition to goggles, a face shield is required when handling larger quantities (>50 mL) or during procedures with a high splash risk, such as transfers, quenching reactions, or extractions.[14][15][16]

• Skin and Body Protection:

  • Flame-Resistant Laboratory Coat: A standard lab coat, fully buttoned, is the minimum requirement.

  • Chemical-Resistant Apron: Worn over the lab coat during transfers of significant volumes.

  • Long Pants and Closed-Toe Shoes: No exposed skin on the lower body is permitted. Shoes should be made of a non-porous material.[17]

• Hand Protection:

  • Double Gloving: This is a mandatory practice. Use two pairs of nitrile gloves. The outer glove should be removed and replaced immediately upon any suspected contact with the chemical.[18]

  • Glove Compatibility: For prolonged operations, consult a glove compatibility chart. While nitrile offers good initial protection, heavier-duty gloves like butyl or Viton may be necessary for extended immersion or when handling highly permeable solvents.

Enhanced PPE for High-Risk Procedures

Certain operations warrant an elevated level of protection due to increased risk of exposure.

• Handling Concentrated Solutions or Pure Compound:

  • All core PPE is required.

  • Work must be conducted within a certified chemical fume hood to control vapor inhalation.[19][20]

• Operations Under Inert Atmosphere (e.g., Schlenk Line or Glovebox):

  • Standard core PPE applies.

  • Ensure appropriate fire-resistant gloves are available if working with pyrophoric reagents that may be used in conjunction with the imine synthesis or reactions.[11]

Operational and Disposal Plans: A Step-by-Step Guide

Safe Handling and Synthesis Workflow

This protocol outlines the key steps for safely handling the compound during a typical laboratory workflow.

Step 1: Preparation and Pre-Reaction Setup

• Action: Designate a specific area within a chemical fume hood for the experiment.

• Rationale: Confines potential spills and vapors to a controlled, ventilated space.[20]

• Action: Assemble all glassware and ensure it is dry, especially if the imine is moisture-sensitive.

• Rationale: Prevents unwanted hydrolysis of the imine product.[7][8]

• Action: Don all required Core PPE before bringing chemicals into the hood.

• Rationale: Establishes a baseline of safety before any potential for exposure exists.

Step 2: Weighing and Transfer

• Action: Weigh the compound in a tared container within the fume hood or in a ventilated balance enclosure.

• Rationale: Minimizes inhalation of any fine powders or vapors.

• Action: Use a powder funnel for solids or a cannula for liquids to perform transfers.

• Rationale: Reduces the risk of spills and direct contact with the chemical.

Step 3: Reaction Workup and Quenching

• Action: Cool the reaction vessel in an ice bath before quenching.

• Rationale: Exothermic quenching reactions can cause splashing; cooling mitigates this risk.

• Action: Slowly add the quenching agent (e.g., water, saturated aqueous solution) dropwise with vigorous stirring.

• Rationale: Ensures controlled reaction and heat dissipation. The hydrolysis of the imine will occur here, regenerating cinnamaldehyde and the amine.[7]

Step 4: Post-Reaction Cleanup

• Action: Rinse all contaminated glassware with a suitable organic solvent (e.g., acetone, ethanol) in the fume hood.[21]

• Rationale: Dissolves residual compound for proper waste disposal.

• Action: Collect all rinsate in a designated, labeled hazardous waste container.[22]

• Rationale: Prevents the introduction of hazardous chemicals into the sewer system.

Caption: Waste stream and disposal plan for 3-Phenylprop-2-en-1-imine.

By adhering to these rigorous safety protocols, researchers can confidently and safely advance their work, ensuring both personal safety and the integrity of their scientific outcomes.

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• Safety Data Sheet: Cinnamaldehyde . Koch Color.

• SAFETY DATA SHEET . Sigma-Aldrich.

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• Safety Data Sheet (SDS) Cinnamaldehyde . Flinn Scientific.

• Utilizing the Imine Condensation in Organic Chemistry Teaching Laboratories . Journal of Chemical Education.

• CINNAMALDEHYDE FOR SYNTHESIS MSDS . Loba Chemie.

• PubChem Compound Summary for CID 53851492, 3-Phenylprop-2-en-1-imine . National Center for Biotechnology Information.

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• Hydrolysis of imines to give ketones (or aldehydes) . Master Organic Chemistry.

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